4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one belong to the broader class of chalcones, which are precursors to flavonoids and are recognized for their diverse pharmacological activities.[1][2][3] This technical guide provides a comprehensive analysis of the putative mechanism of action of this specific class of derivatives, drawing upon the extensive research conducted on the chalcone scaffold. We will explore the core structural features, including the α,β-unsaturated ketone system and the impact of halogen substitutions, and their implications for biological activity. This guide will delve into the probable molecular targets and signaling pathways modulated by these compounds, with a focus on their potential as anticancer, anti-inflammatory, and antioxidant agents. Furthermore, we will present detailed experimental protocols to facilitate the investigation and validation of the precise mechanisms of action for novel derivatives within this class.

Introduction to the Chalcone Scaffold

Chalcones, or 1,3-diphenyl-2-propen-1-ones, are characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[3][4][5] This structural motif is a privileged scaffold in medicinal chemistry due to the relative ease of its synthesis, typically via the Claisen-Schmidt condensation, and the vast potential for structural diversity through substitution on the aromatic rings.[2][3] The inherent reactivity of the enone moiety, which can act as a Michael acceptor, allows for covalent interactions with nucleophilic residues, such as cysteine, in various biological targets.[5] Chalcones have demonstrated a wide array of biological activities, including anticancer, anti-inflammatory, antioxidant, antimicrobial, and antiviral properties.[1][2][3][6][7]

The specific derivative class, 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, incorporates several key features that are likely to influence its biological activity:

• The Chalcone Backbone: Provides the fundamental framework for interaction with multiple biological targets.

• The Phenoxy Phenyl Group: Introduces conformational flexibility and potential for varied interactions within protein binding pockets.

• Halogen Substituents (Bromo and Fluoro): The presence of bromine and fluorine atoms can significantly alter the compound's lipophilicity, electronic properties, and metabolic stability, potentially enhancing its potency and selectivity. Studies on fluoro-substituted chalcones have shown potent anti-proliferative and 5-lipoxygenase inhibitory activities.[8][9]

Putative Mechanisms of Action

Based on the extensive literature on chalcone derivatives, the mechanism of action of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one derivatives can be postulated to involve modulation of several key cellular processes.

Anticancer Activity

Chalcones are well-documented as potent anticancer agents that can induce cell cycle arrest, apoptosis, and inhibit metastasis through various mechanisms.[2][10]

• Induction of Apoptosis: Chalcones can trigger programmed cell death through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[10] They can also induce apoptosis by generating reactive oxygen species (ROS).[10]

• Cell Cycle Disruption: Many chalcone derivatives have been shown to cause cell cycle arrest at different phases, thereby inhibiting the proliferation of cancer cells.[2]

• Inhibition of Tubulin Polymerization: The chalcone scaffold can interfere with microtubule dynamics by inhibiting tubulin polymerization, a mechanism shared with some established anticancer drugs.[10]

• Modulation of Signaling Pathways: Chalcones are known to interact with and modulate the activity of various signaling pathways critical for cancer cell survival and proliferation, such as the NF-κB pathway.[5][11]

A proposed signaling pathway for the anticancer activity of chalcone derivatives is illustrated below:

Caption: Experimental workflow for mechanistic elucidation.

Quantitative Data Summary

The biological activities of chalcone derivatives are highly dependent on their substitution patterns. Below is a table summarizing the reported activities of some representative chalcones.

Chalcone Derivative	Target/Assay	IC50 Value
Fluoro-substituted chalcone 10	A549, A498, HeLa, A375, HepG2 cell lines	0.029-0.729 µM [8]
6-Fluoro-3,4-dihydroxy-2',4'-dimethoxy chalcone	Human cancer cell line panel	Most effective in panel [9]
Thiazole-containing chalcones	Drug-resistant cancer cell lines	2.72–41.04 µM [2]

Conclusion

The 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one derivatives represent a promising class of compounds with the potential for significant therapeutic applications. Based on the extensive research on the chalcone scaffold, their mechanism of action is likely to be multi-faceted, involving the modulation of key signaling pathways and enzymes implicated in cancer and inflammation. The halogen substitutions are anticipated to enhance their pharmacological properties. The experimental protocols outlined in this guide provide a robust framework for the detailed investigation and validation of the specific mechanisms of action of novel derivatives within this class, paving the way for their further development as therapeutic agents.

References

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A Technical Guide to the Preliminary Toxicity Screening of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Introduction

The preclinical assessment of a novel chemical entity's safety profile is a cornerstone of modern drug discovery and chemical safety evaluation.[1][2] This guide provides a comprehensive, in-depth framework for the preliminary toxicity screening of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one , a novel chalcone derivative. Chalcones, characterized by a 1,3-diarylprop-2-en-1-one backbone, are a class of compounds with a wide range of reported pharmacological activities, including anti-inflammatory, and anti-cancer properties.[3][4] However, some derivatives have also been shown to exhibit toxicity, making early-stage screening essential.[4][5]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple listing of protocols to provide the scientific rationale behind the selection of each assay, the critical parameters for ensuring data integrity, and a logical workflow for building a preliminary toxicological profile of a novel compound. The tiered approach, starting with in silico and progressing to in vitro assays, aligns with regulatory guidelines that emphasize a reduction in animal testing where possible.

Section 1: In Silico Toxicological Assessment

Prior to any wet-lab experimentation, a computational (in silico) toxicological assessment is a rapid and cost-effective first step.[6][7] These methods use the chemical structure of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one to predict its potential toxicities based on large databases of known compounds.[6][7]

Rationale for In Silico Screening

• Early Hazard Identification: In silico models can flag potential liabilities such as mutagenicity, carcinogenicity, and organ-specific toxicities, guiding the design of subsequent in vitro studies.[7]

• Resource Optimization: By prioritizing compounds with more favorable predicted safety profiles, resources can be allocated more efficiently.[6]

• Ethical Considerations: This approach helps to reduce, refine, and replace animal testing in the early stages of research.[8]

Recommended In Silico Workflow

A variety of software platforms, both commercial and open-source, can be utilized for this purpose. These tools employ (Quantitative) Structure-Activity Relationship ((Q)SAR) models and machine learning algorithms to predict toxicological endpoints.[9][10][11]

Caption: Workflow for in silico toxicity prediction.

Interpretation of In Silico Data

The output from these models should be interpreted with caution. They provide predictions, not definitive results. A prediction of potential mutagenicity, for instance, strongly justifies performing an Ames test, while a clean in silico profile provides greater confidence moving into broader cytotoxicity screening.

Section 2: In Vitro Cytotoxicity Assessment

The foundational step in in vitro toxicology is to determine the concentration at which the test compound induces cell death.[1] This is crucial for establishing a dose range for more specific and mechanistic assays.

The MTT Assay: A Measure of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[12][13] It measures the metabolic activity of a cell population, which in most cases, correlates with the number of viable cells.[14]

Causality of Experimental Choice: The principle lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells to form a purple formazan product.[14][15] The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cytotoxicity.[12][13]

Experimental Protocol: MTT Assay

• Cell Culture and Seeding:

  • Select at least two human cell lines for initial screening. A common practice is to use a cancer cell line (e.g., HepG2 - human liver cancer cell line) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney cells) to assess for any potential selective cytotoxicity.

  • Maintain cells in an appropriate culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a 5% CO2 humidified incubator.[1]

  • Seed cells into 96-well plates at a density of approximately 1 x 10^4 cells per well and allow them to adhere overnight.[16]

• Compound Treatment:

  • Prepare a stock solution of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one in Dimethyl Sulfoxide (DMSO).

  • Perform serial dilutions of the test compound in the culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent and non-toxic (typically ≤ 0.5%).

  • Replace the old media with the media containing the various concentrations of the test compound. Include a "vehicle control" (media with DMSO only) and a "no-cell" blank.

  • Incubate the plates for 24 to 72 hours.[17]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[15][16]

  • Incubate for an additional 2-4 hours at 37°C, allowing the formazan crystals to form.[1]

• Solubilization and Absorbance Measurement:

  • Carefully remove the MTT-containing medium.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the formazan crystals.[12][14]

  • Shake the plate gently for 15 minutes to ensure complete dissolution.[14]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[15]

Data Analysis and Presentation

The primary output of the cytotoxicity assay is the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.[1]

Cell Line	Compound	Incubation Time (hr)	IC50 (µM)
HepG2	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one	24	Hypothetical Value
HepG2	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one	48	Hypothetical Value
HEK293	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one	24	Hypothetical Value
HEK293	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one	48	Hypothetical Value

Section 3: Genotoxicity Assessment

Genotoxicity assays are designed to detect direct or indirect damage to DNA caused by a chemical compound.[18] Such damage, if not repaired, can lead to mutations and potentially cancer.

The Comet Assay (Single Cell Gel Electrophoresis)

The Comet Assay is a sensitive and versatile method for detecting DNA strand breaks in individual cells.[18][19][20]

Causality of Experimental Choice: The principle is based on the migration of fragmented DNA out of the cell nucleus during electrophoresis, forming a "comet" shape.[19] The intensity and length of the comet tail are proportional to the amount of DNA damage.[18] The alkaline version of the assay (pH > 13) is recommended as it can detect single-strand breaks, double-strand breaks, and alkali-labile sites.[21][22]

Experimental Protocol: Alkaline Comet Assay

• Cell Treatment:

  • Treat a suitable cell line (e.g., TK6 or CHO cells) with non-cytotoxic to moderately cytotoxic concentrations of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (determined from the MTT assay) for a short duration (e.g., 2-4 hours).

  • Include a vehicle control (DMSO) and a positive control (e.g., hydrogen peroxide or methyl methanesulfonate).

• Slide Preparation and Lysis:

  • Mix the treated cells with low-melting-point agarose and layer them onto microscope slides.

  • Immerse the slides in a cold lysing solution to remove cell membranes and proteins, leaving behind the DNA as nucleoids.[19]

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in an electrophoresis tank filled with a high pH alkaline buffer (pH > 13) to unwind the DNA.[21]

  • Apply an electric field. The negatively charged DNA fragments will migrate towards the anode.

• Neutralization, Staining, and Visualization:

  • Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or Propidium Iodide).

  • Visualize the comets using a fluorescence microscope.

Data Analysis and Presentation

Automated image analysis software is used to quantify the extent of DNA damage. Key parameters include the percentage of DNA in the tail and the tail moment.

Treatment Group	Concentration (µM)	% DNA in Tail (Mean ± SD)	Tail Moment (Mean ± SD)
Vehicle Control	0	Hypothetical Value	Hypothetical Value
Compound X	1	Hypothetical Value	Hypothetical Value
Compound X	10	Hypothetical Value	Hypothetical Value
Positive Control	Appropriate Conc.	Hypothetical Value	Hypothetical Value

Section 4: Mutagenicity Assessment

Mutagenicity is the ability of a substance to induce genetic mutations. The Ames test is a widely accepted bacterial reverse mutation assay for identifying mutagens.[23][24]

The Ames Test (Bacterial Reverse Mutation Assay)

Causality of Experimental Choice: The Ames test utilizes several strains of Salmonella typhimurium that have mutations in the gene responsible for histidine synthesis, rendering them unable to grow in a histidine-free medium.[23][24] A mutagen can cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow and form colonies on a histidine-free agar plate.[25] The inclusion of a rat liver extract (S9 fraction) mimics mammalian metabolism, enabling the detection of compounds that become mutagenic only after metabolic activation.[23][25]

Experimental Protocol: Ames Test (Plate Incorporation Method)

• Strain Selection and Culture:

  • Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA102) to detect different types of mutations.[23]

  • Grow overnight cultures of each strain.

• Plate Incorporation:

  • Prepare tubes containing molten top agar.

  • To each tube, add the bacterial culture, the test compound at various concentrations, and either a buffer (for non-activation) or the S9 metabolic activation mix.[24]

  • Pour this mixture onto minimal glucose agar plates (which lack histidine).[23][25]

• Incubation and Colony Counting:

  • Incubate the plates at 37°C for 48-72 hours.[24]

  • Count the number of revertant colonies on each plate.

Data Analysis and Presentation

A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least double the number of spontaneous revertants in the negative control.

Strain	Metabolic Activation (S9)	Compound Conc. (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control
TA98	-	0 (Control)	Hypothetical Value	1.0
TA98	-	10	Hypothetical Value	Hypothetical Value
TA98	-	100	Hypothetical Value	Hypothetical Value
TA98	+	0 (Control)	Hypothetical Value	1.0
TA98	+	10	Hypothetical Value	Hypothetical Value
TA98	+	100	Hypothetical Value	Hypothetical Value
TA100	-	0 (Control)	Hypothetical Value	1.0
...	...	...	...	...

Section 5: Integrated Data Analysis and Go/No-Go Decision Framework

The culmination of this preliminary screening is an integrated assessment of the data to inform a "Go/No-Go" decision for further development.

Caption: Tiered approach for toxicity screening.

• Favorable Profile ("Go"): Low cytotoxicity (high IC50), no significant genotoxicity in the Comet assay, and a negative result in the Ames test. This would support advancing the compound to more complex toxicological studies.

• Unfavorable Profile ("No-Go"): High cytotoxicity (low IC50), significant dose-dependent genotoxicity, or a positive Ames test result. These findings would likely halt the development of the compound unless its therapeutic potential is exceptionally high and the toxicities can be mitigated.

• Intermediate Profile: Mixed results (e.g., cytotoxicity in one cell line but not another, weak genotoxicity) would necessitate further, more specific mechanistic studies to understand the observed effects before making a final decision.

Conclusion

This technical guide outlines a robust and scientifically-grounded strategy for the preliminary toxicity screening of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. By integrating in silico, cytotoxicity, genotoxicity, and mutagenicity data, researchers can make informed decisions early in the development process, ensuring that only the most promising and safest compounds advance. This tiered and logical approach not only enhances the efficiency of drug discovery and chemical safety assessment but also aligns with the highest standards of scientific integrity and ethical responsibility.

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Protocols & Analytical Methods

HPLC method development for analyzing 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Method Development and Validation for the Analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Abstract

This document provides a comprehensive guide to developing and validating a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. This molecule, a complex aromatic ketone, requires a systematic approach to achieve optimal separation and accurate quantification, which is critical for quality control and stability testing in pharmaceutical development. This guide details a strategic workflow, from initial method screening and optimization to full validation in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3] The protocols herein are designed for researchers, analytical scientists, and drug development professionals, providing not just procedural steps but also the scientific rationale behind each decision to ensure a reliable and transferable method.

Analyte Properties and Initial Chromatographic Strategy

The successful development of an HPLC method is predicated on a thorough understanding of the analyte's physicochemical properties. The structure of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one reveals several key features that guide our analytical approach:

• Hydrophobicity : The presence of two phenyl rings, a bromo substituent, and an ether linkage imparts significant non-polar character to the molecule. This makes Reversed-Phase HPLC (RP-HPLC), where the stationary phase is non-polar and the mobile phase is polar, the most logical and effective separation mode.[4]

• Chromophore : The conjugated system, including the phenyl rings and the α,β-unsaturated ketone (-but-3-en-2-one), ensures strong ultraviolet (UV) absorbance. This allows for sensitive detection using a standard UV or Diode-Array Detector (DAD). A preliminary UV scan is recommended to determine the wavelength of maximum absorbance (λmax), which is anticipated to be in the 250-360 nm range.

• Polarity : While predominantly hydrophobic, the ketone and ether functionalities provide some polar character. This polarity balance must be considered when selecting the stationary phase and optimizing the mobile phase composition to achieve adequate retention and peak shape.

• Chemical Stability : The molecule is chemically neutral, meaning its retention is unlikely to be significantly affected by mobile phase pH. Therefore, the initial method development can proceed without a buffer, simplifying the mobile phase preparation. However, pH control may be revisited if degradation is observed or if acidic/basic impurities need to be resolved.[5]

Based on this analysis, a reversed-phase approach using a C18 stationary phase with a water/acetonitrile or water/methanol mobile phase and UV detection is the most promising starting point.

Part 1: A Systematic Approach to HPLC Method Development

Method development should be a logical and structured process, moving from broad screening to fine-tuned optimization. This ensures that the final method is not only fit for purpose but also robust and reliable.

Phase 1: Initial Screening

The primary goal of the screening phase is to identify a suitable column and mobile phase combination that provides adequate retention and initial separation of the target analyte from potential impurities.

A multi-column screening approach is highly efficient for finding the optimal stationary phase chemistry.[6] We will screen four columns with differing selectivities to explore a wide range of chromatographic interactions.

• Primary Column (C18) : An Ascentis® C18 or equivalent is the workhorse of reversed-phase chromatography and the ideal starting point due to its strong hydrophobic retention.

• Alternate Selectivity Columns :

  • Phenyl-Hexyl : This phase offers alternative selectivity through π-π interactions with the analyte's aromatic rings, which can be particularly effective for aromatic compounds.[5]

  • Pentafluorophenyl (PFP/F5) : Recommended for halogenated compounds, this phase can provide unique retention and selectivity through dipole-dipole and ion-exchange interactions.[7]

  • C8 : A shorter alkyl chain phase for cases where the analyte is too strongly retained on a C18 column.

For the mobile phase, both acetonitrile and methanol should be evaluated as the organic modifier, as they offer different selectivities. Acetonitrile is generally a stronger solvent and can provide different peak spacing compared to methanol.[5]

• Column Dimensions : Use short columns (e.g., 100 x 4.6 mm, 2.7 µm) to reduce run times during screening.

• Sample Preparation : Prepare a 100 µg/mL solution of the analyte in a 50:50 mixture of acetonitrile and water.

• Detector Setup : Set the DAD to collect data from 200-400 nm and use the λmax for monitoring.

• Gradient Program : A fast, broad gradient is ideal for initial screening to ensure all components are eluted.

  • Mobile Phase A : Deionized Water

  • Mobile Phase B : Acetonitrile (or Methanol)

  • Flow Rate : 1.0 mL/min

  • Gradient : 10% B to 90% B over 10 minutes.

• Execution : Run the gradient program on each selected column with both acetonitrile and methanol as the organic modifier. Evaluate the resulting chromatograms for peak shape, retention time, and resolution from any impurities.

Phase 2: Method Optimization

Once the best column and solvent combination is identified from the screening phase (e.g., a C18 column with an acetonitrile/water mobile phase), the next step is to optimize the separation.

Caption: Workflow for HPLC method development and validation.

The goal is to achieve a retention factor (k) between 2 and 10 for the main peak and a resolution (Rs) of >2 for all adjacent peaks.

• Gradient Optimization : Adjust the gradient slope and time to improve the separation of closely eluting peaks. A shallower gradient provides better resolution.

• Transition to Isocratic : If the separation can be achieved with a constant mobile phase composition, an isocratic method is often preferred for its simplicity and robustness. The optimal isocratic percentage of the organic modifier can be estimated from the gradient run.

• Temperature Control : Varying the column temperature (e.g., 25°C, 30°C, 35°C) can affect selectivity and improve peak shape by reducing mobile phase viscosity.

• Flow Rate Adjustment : While typically kept between 1.0-1.5 mL/min for a 4.6 mm ID column, adjusting the flow rate can influence resolution and analysis time.

Part 2: Finalized Analytical Method Protocol

This section outlines the final, optimized isocratic method for the analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one.

Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent with DAD
Column	Ascentis® C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase	Acetonitrile : Water (65:35, v/v)
Flow Rate	1.2 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	285 nm
Run Time	10 minutes

Preparation of Solutions

• Mobile Phase Preparation :

  • Measure 650 mL of HPLC-grade acetonitrile and 350 mL of HPLC-grade deionized water.

  • Combine in a suitable solvent reservoir.

  • Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

• Standard Stock Solution (1 mg/mL) :

  • Accurately weigh approximately 25 mg of the reference standard.

  • Transfer to a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

• Working Standard Solution (50 µg/mL) :

  • Pipette 2.5 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to volume with the mobile phase.

• Sample Preparation :

  • Prepare a sample solution to a target concentration of 50 µg/mL in the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.[8]

Part 3: Method Validation Protocol (ICH Q2(R2))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[2] The following protocols are based on the ICH Q2(R2) guidelines.[1][3]

Caption: Core parameters for HPLC method validation per ICH Q2(R2).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities or degradation products.[1]

• Protocol :

  • Inject a blank (mobile phase).

  • Inject the working standard solution.

  • Inject a sample solution.

  • If available, inject a placebo and a spiked sample.

• Acceptance Criteria : The blank should show no interfering peaks at the retention time of the analyte. The peak for the analyte should be pure (as determined by DAD peak purity analysis) and free from co-elution with other peaks.

Linearity and Range

Linearity demonstrates a proportional relationship between the analyte concentration and the detector response over a specified range.[9]

• Protocol :

  • Prepare a series of at least five calibration standards from the stock solution, covering 50% to 150% of the working concentration (e.g., 25, 50, 75, 100, 125 µg/mL).

  • Inject each standard in triplicate.

  • Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria : The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results to the true value.[10]

• Protocol :

  • Perform analysis on a minimum of three concentration levels (e.g., 80%, 100%, 120%) covering the specified range.

  • Analyze nine determinations in total (e.g., three replicates at each of the three concentration levels).

  • Accuracy can be assessed by analyzing a sample of known concentration and comparing the measured value to the true value.

• Acceptance Criteria : The mean percent recovery should be within 98.0% to 102.0%.

Precision

Precision measures the degree of agreement among individual test results when the method is applied repeatedly.[1][10]

• Repeatability (Intra-assay precision) :

  • Protocol : Analyze six replicate injections of the working standard solution (100% level) on the same day, with the same analyst and instrument.

  • Acceptance Criteria : The Relative Standard Deviation (RSD) should be ≤ 2.0%.

• Intermediate Precision :

  • Protocol : Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria : The RSD over all measurements (combining repeatability and intermediate precision data) should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[10]

• Protocol : These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

• Acceptance Criteria : The LOQ should be verified by demonstrating acceptable precision (RSD ≤ 10%) at that concentration.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

• Protocol : Analyze the working standard while making small variations to the method parameters, one at a time.

  • Flow Rate: ± 0.1 mL/min (1.1 and 1.3 mL/min)

  • Column Temperature: ± 2°C (28°C and 32°C)

  • Mobile Phase Composition: ± 2% organic (e.g., 63:37 and 67:33 ACN:Water)

• Acceptance Criteria : The system suitability parameters (e.g., peak area, retention time, tailing factor) should remain within acceptable limits for all variations.

Conclusion

This application note presents a systematic and scientifically-grounded approach to the development and validation of an HPLC method for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. By starting with a comprehensive evaluation of the analyte's properties and employing a logical screening and optimization strategy, a robust, specific, and accurate reversed-phase HPLC method was established. The detailed validation protocols, aligned with ICH Q2(R2) guidelines, ensure that the method is fit for its intended purpose in a regulated environment, providing reliable data for quality assessment throughout the pharmaceutical product lifecycle.[1]

References

• Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations . MAC-MOD Analytical. [Link]

• ICH and FDA Guidelines for Analytical Method Validation . Lab Manager. [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview . YouTube. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis . Chromatography Today. [Link]

• HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum . ResearchGate. [Link]

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation (ICH). [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples . Aurora Pro Scientific. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures . European Medicines Agency (EMA). [Link]

• HPLC method development for aldehydes and ketones . Chromatography Forum. [Link]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods . BioPharm International. [Link]

• Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview . International Journal for Scientific Research & Development. [Link]

• Method Development 101: From Beginner to Expert Part 1 . Agilent Technologies. [Link]

• Reversed Phase HPLC Method Development . Phenomenex. [Link]

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. pharmtech.com [pharmtech.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. mac-mod.com [mac-mod.com]
• 7. agilent.com [agilent.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. biopharminternational.com [biopharminternational.com]

Application Note: 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one as a Divergent Chemical Intermediate

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Structural Rationale & Synthetic Utility

The compound 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one is a highly functionalized, polyreactive building block designed for the rapid assembly of complex molecular architectures. In modern drug discovery, accessing diverse chemical space from a single advanced intermediate is a critical efficiency driver. This molecule achieves this through three orthogonal reactive domains:

• The Aryl Bromide Handle: Positioned on the phenoxy ring, the bromide serves as a prime electrophile for transition-metal-catalyzed cross-coupling reactions. The adjacent fluorine atom exerts an inductive electron-withdrawing effect, slightly activating the C–Br bond toward oxidative addition by lowering the LUMO energy of the aryl halide.

• The α,β -Unsaturated Ketone (Enone): The but-3-en-2-one moiety is a classic Michael acceptor and dienophile. It is primed for conjugate additions, cycloadditions, and condensation reactions to form privileged heterocyclic scaffolds (e.g., pyrazolines, pyrimidines).

• The Diaryl Ether Linkage: This structural motif provides critical conformational flexibility while maintaining metabolic stability. The ortho-substitution pattern induces a specific torsional angle that is highly valuable in designing kinase inhibitors and protein-protein interaction (PPI) modulators [1].

By selectively addressing these domains, chemists can perform late-stage functionalizations or construct complex polycyclic systems without cross-reactivity interference.

Divergent Reaction Modalities

The true value of this intermediate lies in its divergent reactivity. Depending on the chosen catalytic system, the molecule can be steered toward biaryl ether enones, complex pyrazoline heterocycles, or functionalized chiral ketones.

Fig 1: Divergent synthetic pathways of the enone intermediate into high-value scaffolds.

Mechanistic Insights: Palladium-Catalyzed Cross-Coupling

When expanding the diaryl ether core via the aryl bromide, the 1 [2]. The choice of ligand is critical here. While the enone moiety is generally tolerant of standard coupling conditions, it can occasionally coordinate to electron-deficient Pd species, leading to off-target Heck-type oligomerization.

To prevent this, a bidentate ligand with a large bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), is employed. The dppf ligand enforces a cis-geometry on the intermediate Pd(II) complex, which dramatically accelerates the rate-limiting reductive elimination step, thereby outcompeting any side reactions involving the enone [2].

Fig 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling of the aryl bromide moiety.

Quantitative Data Summary

The table below summarizes the expected performance of this intermediate across various standard transformations based on established diaryl ether and enone reactivity profiles.

Reaction Pathway	Reagents / Catalyst	Temp (°C)	Time (h)	Typical Yield (%)	Functional Group Tolerance
Suzuki-Miyaura	Ar-B(OH) 2​ , Pd(dppf)Cl 2​ , K 2​ CO 3​	80–90	12–16	75–88	High (tolerates enone, fluorides)
Pyrazoline Synthesis	R-NHNH 2​ , AcOH (cat.), EtOH	78 (Reflux)	4–6	80–92	Moderate (sensitive to strong bases)
Epoxidation	H 2​ O 2​ , NaOH, MeOH	0–25	2–4	65–80	Low (competing Baeyer-Villiger)

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and physical state checkpoints are included to ensure high reproducibility.

Protocol A: Chemoselective Suzuki-Miyaura Coupling

Objective: Arylation of the bromide handle while preserving the enone moiety.

Reagents:

• 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (1.0 equiv, 1.0 mmol)

• Arylboronic Acid (1.2 equiv, 1.2 mmol)

• Pd(dppf)Cl 2​ ·CH 2​ Cl 2​ (0.05 equiv, 5 mol%)

• K 2​ CO 3​ (3.0 equiv, 3.0 mmol)

• 1,4-Dioxane / H 2​ O (4:1 v/v, 10 mL)

Step-by-Step Procedure:

• Preparation & Degassing: In an oven-dried Schlenk flask, combine the intermediate, arylboronic acid, and K 2​ CO 3​ . Add the Dioxane/H 2​ O mixture. Causality: Dioxane solubilizes the highly lipophilic diaryl ether, while water is essential to dissolve the inorganic base and form the reactive boronate species required for transmetalation.

• Deoxygenation: Sparge the biphasic mixture with Argon for 15 minutes. Causality: Oxygen must be strictly excluded to prevent the rapid oxidation of the active Pd(0) species to inactive Pd(II) peroxo complexes.

• Catalyst Addition: Add Pd(dppf)Cl 2​ under a positive stream of Argon. The solution will typically turn a deep red/orange.

• Reaction Execution: Seal the flask and heat to 85 °C in an oil bath for 12 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material is strongly UV-active; the product will typically elute slightly lower due to increased molecular weight and polarity.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with distilled water (2 × 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na 2​ SO 4​ .

• Purification: Concentrate under reduced pressure and purify via flash column chromatography. The resulting biaryl ether enone is typically isolated as a viscous yellow oil or crystalline solid, depending on the boronic acid used.

Protocol B: Aza-Michael Cyclocondensation to Pyrazolines

Objective: Conversion of the enone into a biologically active 2-pyrazoline scaffold [3].

Reagents:

• 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (1.0 equiv, 1.0 mmol)

• Phenylhydrazine (1.5 equiv, 1.5 mmol)

• Glacial Acetic Acid (0.5 mL)

• Absolute Ethanol (15 mL)

Step-by-Step Procedure:

• Initial Mixing: Dissolve the enone intermediate in absolute ethanol in a round-bottom flask.

• Activation: Add glacial acetic acid followed dropwise by phenylhydrazine. Causality: Acetic acid acts as a Brønsted acid catalyst. It protonates the carbonyl oxygen of the enone, significantly lowering the LUMO of the β -carbon. This accelerates the initial aza-Michael addition of the hydrazine over competing side reactions.

• Cyclodehydration: Attach a reflux condenser and heat the mixture to 78 °C (reflux) for 5 hours. The reaction transitions from a simple addition to an intramolecular cyclization, followed by the elimination of water to form the stable 2-pyrazoline ring.

• Validation Check: TLC monitoring (Hexanes/EtOAc 4:1) will show the disappearance of the enone and the appearance of a highly fluorescent blue/green spot under 365 nm UV light, characteristic of conjugated pyrazolines.

• Isolation: Concentrate the mixture to half its volume under reduced pressure and cool to 0 °C in an ice bath. The product will typically precipitate as a bright yellow/orange solid. Filter, wash with cold ethanol, and dry under vacuum.

References

• 2 - ACS Publications. 2.1 - National Institutes of Health (PMC). 3.3 - National Institutes of Health (PMC).

Sources

• 1. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Crystallization Strategies for High-Purity 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction & Physicochemical Profiling

The compound 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one is a highly functionalized α,β-unsaturated ketone (enone) featuring a diaryl ether linkage. Molecules harboring the 4-bromo-2-fluorophenoxy motif are frequently utilized as advanced intermediates in the synthesis of targeted therapeutics, including kinase inhibitors and PROTACs.

However, isolating this intermediate in high purity and with a defined polymorphic form presents three distinct physicochemical challenges:

• Conformational Flexibility & Oiling Out: The diaryl ether oxygen provides significant rotational freedom. This high entropy in the liquid state often leads to Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—where the compound forms a dense, impure liquid phase rather than nucleating into a crystal lattice.

• Halogen Bonding (XB) and Polymorphism: The presence of a highly polarizable bromine atom (a strong XB donor via its σ-hole) and a fluorine atom (an XB acceptor) introduces highly directional, non-covalent intermolecular interactions [1]. While halogen bonding stabilizes the crystal lattice, it also promotes the formation of multiple kinetic polymorphs depending on the supersaturation generation rate.

• Chemical Instability: The enone moiety is a reactive Michael acceptor. Prolonged exposure to elevated temperatures (>60°C) or UV light can trigger polymerization or E/Z isomerization of the double bond.

To establish a self-validating, scalable purification system, this guide details two optimized crystallization workflows: an Anti-Solvent Crystallization to bypass the LLPS binodal curve, and a Temperature-Cycling (Ostwald Ripening) Crystallization to ensure thermodynamic polymorph control.

Thermodynamic Data & Solvent Screening

To design a robust process, a solvent/anti-solvent screen was conducted. The goal was to identify a system that provides high solubility at moderate temperatures (<50°C) to protect the enone, while allowing for a controlled reduction in solubility to force nucleation without hitting the LLPS boundary.

Table 1: Solvent Screening and Phase Behavior Data

Solvent System (Ratio)	Dissolution Temp (°C)	Yield (%)	Purity (HPLC Area %)	Phase Observation & Causality
EtOAc / Heptane (1:4)	45°C	88%	>99.5%	Optimal. EtOAc solvates the polar enone; Heptane selectively desolvates the lipophilic ether.
Toluene / Hexane (1:3)	50°C	N/A	N/A	Failed. Severe oiling out (LLPS). The aromatic interactions with toluene prevented orderly nucleation.
Methanol / Water (3:1)	40°C	72%	94.2%	Suboptimal. Rapid precipitation resulted in amorphous, sticky solids with trapped impurities.
Isopropanol (Neat)	55°C	81%	98.1%	Moderate. Requires strict seeding to prevent supersaturation crash. Good for polymorph control.

Workflow 1: Anti-Solvent Crystallization (LLPS Avoidance)

When dealing with flexible diaryl ethers, rapid addition of an anti-solvent forces the system into the spinodal decomposition region, causing oiling out [2]. By strictly controlling the anti-solvent addition rate and introducing seed crystals within the metastable zone, the system is forced to bypass the liquid-liquid boundary and proceed directly to solid-liquid nucleation.

Caption: Anti-Solvent Crystallization Workflow for LLPS Avoidance.

Protocol 1: Step-by-Step Methodology

Self-Validating IPC (In-Process Control): The solution must remain visually clear prior to seeding. If cloudiness (emulsion) occurs at Step 3, the system has oiled out and must be reheated to 50°C.

• Dissolution: Suspend 10.0 g of crude 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one in 25 mL of Ethyl Acetate (EtOAc). Heat the jacketed reactor to 45°C under gentle agitation (150 rpm) until complete dissolution is achieved.

• Polish Filtration: Pass the solution through a pre-warmed 0.22 µm PTFE filter into the main crystallization vessel to remove heterogeneous nucleants (dust/particulates).

• Metastable Zone Entry: Adjust the reactor temperature to 40°C. Add 20 mL of n-Heptane dropwise over 15 minutes. IPC: Verify the solution is clear.

• Seeding: Introduce 50 mg (0.5 wt%) of high-purity seed crystals. Hold the temperature at 40°C for 30 minutes to allow the seed bed to mature and relieve initial supersaturation.

• Anti-Solvent Dosing: Add the remaining 80 mL of n-Heptane using a linear dosing profile over 4 hours (0.33 mL/min). This slow rate ensures crystal growth is favored over secondary nucleation.

• Cooling & Isolation: Cool the slurry to 0°C at a rate of 0.1°C/min. Age the slurry at 0°C for 2 hours. Filter the crystals via a Nutsche filter, wash with 15 mL of cold (0°C) EtOAc/Heptane (1:9), and dry under vacuum at 35°C for 12 hours.

Workflow 2: Temperature-Cycling for Polymorph Control

Halogen bonds (Br···O and Br···F) are highly directional but possess lower bond dissociation energies than traditional hydrogen bonds [1]. Consequently, rapid cooling often traps the molecule in a metastable kinetic polymorph. To isolate the thermodynamically stable form, we utilize Isopropanol (IPA) and a temperature-cycling (Ostwald ripening) protocol. The thermal energy provided during the heating cycles selectively dissolves the smaller, less stable kinetic crystals, depositing their mass onto the larger, thermodynamically stable crystals.

Caption: Temperature Cycling (Ostwald Ripening) Workflow for Polymorph Control.

Protocol 2: Step-by-Step Methodology

Self-Validating IPC: Differential Scanning Calorimetry (DSC) of the final product should yield a single, sharp endothermic melting peak, confirming polymorphic purity.

• Dissolution: Suspend 10.0 g of the compound in 60 mL of Isopropanol (IPA). Heat to 55°C until a clear solution is formed.

• Primary Cooling: Cool the reactor to 45°C at a rate of 0.5°C/min.

• Seeding: Add 50 mg of the desired thermodynamic polymorph seed at 40°C. Hold for 1 hour.

• First Cooling Ramp: Cool the slurry to 5°C at 0.2°C/min. At this stage, a mixture of kinetic and thermodynamic polymorphs may exist.

• Ripening Cycle (Heating): Heat the slurry back to 40°C at 0.5°C/min and hold for 2 hours. Mechanism: The increased solubility at 40°C dissolves the fine, metastable crystals (which have a higher surface-to-volume ratio), leaving the stable seeds intact.

• Final Cooling & Isolation: Cool the slurry to 0°C at 0.1°C/min. Age for 4 hours. Filter, wash with 10 mL of cold IPA, and dry under vacuum at 35°C.

References

• Title: The Halogen Bond Source: Chemical Reviews, American Chemical Society (ACS) URL: [Link] [1]

• Title: Microwave-Assisted Synthesis of Diaryl Ethers without Catalyst (Contextual reference for diaryl ether assembly and stability) Source: Organic Letters, American Chemical Society (ACS) URL: [Link] [2]

Application Notes and Protocols for Characterizing the Biological Activity of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Authored by: Your Senior Application Scientist

Introduction: The discovery and development of novel therapeutic agents are paramount in biomedical research. The compound 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, a molecule featuring a chalcone-like scaffold with bromo and fluoro substitutions, represents a class of compounds with significant potential for biological activity. Derivatives of structurally similar bromo-methoxyphenyl and chalcone compounds have demonstrated a range of effects, including anticancer and antimicrobial properties.[1][2] This guide provides a comprehensive framework of detailed cell-based assay protocols for researchers, scientists, and drug development professionals to elucidate the biological effects of this and other novel chemical entities. The protocols are designed to be self-validating and are grounded in established scientific principles to ensure the generation of robust and reproducible data.

Our approach is to systematically investigate the compound's impact on fundamental cellular processes, beginning with broad effects on cell viability and proliferation, and progressing to more specific mechanisms such as the induction of apoptosis and potential kinase inhibition. This tiered approach allows for a thorough characterization of the compound's cellular mechanism of action.

Part 1: Assessment of Cell Viability and Proliferation

A primary step in characterizing a novel compound is to determine its effect on cell viability and proliferation. These assays measure the overall health and metabolic activity of a cell population and can indicate whether a compound has cytostatic (inhibits proliferation) or cytotoxic (kills cells) effects.[3][4]

MTT Assay for Metabolic Activity and Cell Viability

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[3]

Workflow for MTT Assay:

Caption: A step-by-step workflow of the MTT assay for determining cell viability.

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control for cell death (e.g., staurosporine).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

Data Presentation:

Compound Concentration (µM)	Absorbance (570 nm)	% Viability
Vehicle Control (0)	1.25 ± 0.08	100
0.1	1.18 ± 0.06	94.4
1	0.95 ± 0.05	76.0
10	0.42 ± 0.03	33.6
100	0.15 ± 0.02	12.0

Part 2: Evaluation of Cytotoxicity

While viability assays measure metabolic activity, cytotoxicity assays directly quantify cell death, often by measuring the integrity of the cell membrane.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Detailed Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT protocol.

• Sample Collection: After the desired incubation period, transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided with the kit to each well.

• Data Acquisition: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.

Part 3: Investigation of Apoptosis Induction

Apoptosis, or programmed cell death, is a key mechanism for eliminating damaged or unwanted cells and is a common pathway targeted by anticancer drugs.[5][6] Assays to detect apoptosis often focus on key events in the apoptotic cascade, such as caspase activation and changes in the cell membrane.[5][6][7]

Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases 3 and 7, which are key effector caspases in the apoptotic pathway.[6][7] The assay provides a proluminescent caspase-3/7 substrate which is cleaved by active caspases to release a substrate for luciferase, generating a luminescent signal.

Workflow for Caspase-Glo® 3/7 Assay:

Caption: A simplified workflow for the Caspase-Glo® 3/7 apoptosis assay.

Detailed Protocol:

• Cell Seeding and Treatment: Seed and treat cells with 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one in a white-walled 96-well plate suitable for luminescence measurements.

• Reagent Addition: After the incubation period, add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gentle orbital shaking for 30 seconds and then incubate at room temperature for 1-2 hours.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Presentation:

Compound Concentration (µM)	Luminescence (RLU)	Fold Increase in Caspase-3/7 Activity
Vehicle Control (0)	1,500 ± 150	1.0
0.1	1,800 ± 180	1.2
1	4,500 ± 350	3.0
10	12,000 ± 900	8.0
100	9,000 ± 750	6.0

Part 4: Kinase Inhibition Screening

Kinases are a large family of enzymes that play critical roles in cellular signaling pathways that regulate cell growth, proliferation, and survival.[8] Dysregulation of kinase activity is a hallmark of many diseases, including cancer, making them important drug targets.[9]

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a universal, luminescent-based assay that can be used to measure the activity of virtually any ADP-producing enzyme, including kinases.[9] The assay measures the amount of ADP produced in a kinase reaction, which is then converted to ATP. The newly synthesized ATP is used by luciferase to generate a luminescent signal that is proportional to kinase activity.

Signaling Pathway Context:

Caption: A diagram illustrating the principle of a kinase inhibition assay.

Detailed Protocol (Biochemical Assay):

• Kinase Reaction: In a 384-well plate, set up the kinase reaction by adding the kinase, its substrate, and ATP in an appropriate buffer. Add the test compound at various concentrations.

• Incubation: Incubate the reaction at the optimal temperature for the kinase (often 30°C or room temperature) for a set period (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert the ADP to ATP and introduce luciferase and its substrate. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

Data Presentation:

Compound Concentration (nM)	Luminescence (RLU)	% Kinase Inhibition
No Inhibitor Control (0)	500,000 ± 25,000	0
1	450,000 ± 22,000	10
10	300,000 ± 18,000	40
100	100,000 ± 9,000	80
1000	25,000 ± 3,000	95

Conclusion

The protocols outlined in this guide provide a robust framework for the initial characterization of the biological activities of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. By systematically evaluating its effects on cell viability, cytotoxicity, apoptosis, and kinase activity, researchers can gain valuable insights into its potential as a therapeutic agent. The data generated from these assays will be crucial for guiding further preclinical development, including structure-activity relationship studies and in vivo efficacy models.

References

• Cell Proliferation Assays - Cell Biolabs, Inc. (URL: [Link])

• Incucyte® Apoptosis Assays for Live-Cell Analysis - Sartorius. (URL: [Link])

• Cell Death Assays for Drug Discovery - Reaction Biology. (URL: [Link])

• A High Throughput Apoptosis Assay using 3D Cultured Cells - MDPI. (URL: [Link])

• Spotlight: Cell-based kinase assay formats. - Reaction Biology. (URL: [Link])

• A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC. (URL: [Link])

• Cellular Antioxidant Effect of Four Bromophenols from the Red Algae, Vertebrata lanosa. (URL: [Link])

• Antimutagenic and antioxidant activity of novel 4-substituted phenyl-2,2'-bichalcophenes and aza-analogs. (URL: [Link])

• (2E)-3-(3-Bromo-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one - PMC. (URL: [Link])

• (PDF) Design and Synthesis of (E)-4-(2-Phenyl-2H-chromen-3-yl)but-3-en-2-ones and Evaluation of their In Vitro Antimicrobial Activity - ResearchGate. (URL: [Link])

• Difunctionalization of Alkenes with Fluoroalkyl Phenyl Sulfones and Th. (URL: [Link])

• Reaction of 2-Phenyl- and 2-Methyl-cycloalkanones with PBr5 and Influence of Substituent on the Addition of Bromine Atom. (URL: [Link])

• Synthesis and evaluation of biological activity of 1-[2-amino-4- methylthiazol-5-yl]-3-arylpropenones. (URL: [Link])

• (E)-2-(2-Oxo-4-phenylbut-3-en-1-yl)benzo[d]thiazole-3(2H)-carboxylates - MDPI. (URL: [Link])

• ChemComm - OPUS. (URL: [Link])

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• 4. Cell Proliferation Assays | Cell Biolabs [cellbiolabs.com]
• 5. 凋亡分析检测 [sigmaaldrich.com]
• 6. Apoptosis Assays | Apoptosis Detection | Apoptosis Markers [worldwide.promega.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Kinase Activity Assays [worldwide.promega.com]

Technical Notes & Optimization

minimizing thermal degradation of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one during storage

Technical Support Center: 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Last Updated: March 24, 2026

Introduction: Understanding the Stability of Your Compound

Welcome to the dedicated support guide for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. This molecule, a chalcone analogue, possesses a unique chemical architecture that, while valuable for research, also presents specific stability challenges.[1] Its core structure features an α,β-unsaturated ketone system, a phenoxy ether linkage, and halogen substituents (bromo- and fluoro-). Each of these functional groups contributes to its reactivity and potential for degradation, especially under thermal stress.[2][3]

Thermal energy can promote unwanted side reactions such as isomerization of the trans-double bond, which is the more thermodynamically stable form, or initiate oxidative and hydrolytic degradation pathways.[4][5] The purpose of this guide is to provide you, the researcher, with the expertise and actionable protocols necessary to minimize degradation, ensure the integrity of your compound during storage, and troubleshoot any stability issues you may encounter.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions regarding the storage and handling of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one.

Q1: What is the single most important factor for long-term storage? A: Temperature. The ideal long-term storage condition is ≤ -20°C in a freezer. Thermal energy is a primary driver of degradation.[4] Storing the compound at low temperatures significantly reduces the kinetic energy of the molecules, thereby slowing down potential degradation reactions.[6]

Q2: Does this compound need to be stored under an inert atmosphere (e.g., Argon, Nitrogen)? A: Yes, for optimal long-term stability. The α,β-unsaturated ketone moiety is susceptible to oxidation, which can be initiated by atmospheric oxygen, especially when accelerated by heat or light.[7] Storing the compound under a dry, inert atmosphere displaces oxygen and moisture, mitigating oxidative and hydrolytic degradation pathways.[4]

Q3: What type of container should I use? A: Use an amber glass vial with a tightly sealed, chemically resistant cap.[8] The amber glass protects the compound from light, which can cause photolytic degradation.[4][7] A tight seal is crucial to prevent the ingress of atmospheric moisture and oxygen.

Q4: What are the visual signs of degradation? A: The first sign is often a change in color. A pure, stable sample should be a pale, off-white, or light-yellow solid. Degradation can lead to a more intense yellow, orange, or brownish color. Any change in physical appearance warrants an analytical check for purity.

Q5: How long can I store the compound at room temperature? A: Short-term storage (a few hours) on the benchtop for weighing and sample preparation is generally acceptable. However, prolonged storage at room temperature is strongly discouraged. For any period longer than a workday, the compound should be returned to its recommended cold storage conditions.

Troubleshooting Guide: Diagnosing and Solving Stability Issues

This guide addresses specific problems you might encounter, explaining the root cause and providing a course of action.

Problem 1: My compound has turned from a pale solid to a darker yellow/brown powder.

• Likely Cause: This is a classic indicator of thermal degradation or oxidation. The extended conjugated system in the molecule can form chromophores upon slight structural changes or polymerization, leading to a darker appearance. Elevated temperatures or prolonged exposure to air can accelerate these processes.

• Course of Action:

  • Do not use: Do not proceed with experiments using the discolored material, as its purity is compromised.

  • Verify Purity: Analyze a small sample using High-Performance Liquid Chromatography (HPLC) with a UV or Diode-Array Detector (DAD).[9] Compare the chromatogram to a reference standard or data from a freshly opened vial. The presence of new peaks or a significant decrease in the main peak area confirms degradation.[10]

  • Review Storage: Immediately assess your storage conditions. Ensure the freezer is functioning correctly and that the container was properly sealed. If other vials of the same batch show discoloration, the entire batch may be compromised.

Problem 2: My HPLC/LC-MS analysis shows new impurity peaks that were not there before.

• Likely Cause: New peaks are definitive evidence of chemical degradation. Given the structure, potential degradation products could include the cis-isomer of the butenone chain, products of ether cleavage (phenols), or oxidative cleavage products.[4][11]

• Course of Action:

  • Quantify Degradation: Integrate the peaks in your chromatogram to determine the percentage of the main compound remaining and the relative percentage of the new impurities. This is critical for deciding if the material is still usable for your application.[12]

  • Identify Impurities (if necessary): For drug development applications, identifying these degradants is crucial. Techniques like High-Resolution Mass Spectrometry (HRMS) can provide accurate mass data to help elucidate the structures of the new peaks.[9]

  • Implement Stress Testing: To proactively understand degradation, consider performing a forced degradation study as outlined in Protocol 2 below. This will help you identify likely degradants before they appear in your formal stability studies.[10]

Problem 3: My experimental results (e.g., bioassay potency) are inconsistent or decreasing over time.

• Likely Cause: A loss of potency is a direct consequence of a decrease in the concentration of the active parent compound due to degradation. Even a small percentage of degradation can significantly impact biological assays.

• Course of Action:

  • Aliquot Your Supply: To prevent compromising your entire stock, aliquot the compound into smaller, single-use vials upon receipt. This minimizes the number of freeze-thaw cycles and exposure to the atmosphere for the bulk of your material.[13]

  • Perform Routine Purity Checks: For long-term projects, schedule periodic HPLC checks (e.g., every 6 months) on a dedicated stability-monitoring vial stored alongside your main stock. This provides an ongoing record of the compound's integrity.

  • Prepare Solutions Fresh: Whenever possible, prepare solutions fresh for each experiment from a solid aliquot. Solutions, especially in protic or aqueous-based solvents, can degrade much faster than the solid material.

Visualization of Potential Degradation

The following diagram illustrates the primary molecular vulnerabilities of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one that can lead to degradation under thermal stress.

Caption: Potential thermal degradation pathways for the target compound.

Recommended Protocols

Protocol 1: Standard Operating Procedure for Long-Term Storage

This protocol outlines the best practices for storing and handling the compound to ensure maximum stability.

• Receipt and Inspection: Upon receipt, visually inspect the container for any damage and the compound for any signs of discoloration.

• Inert Atmosphere Aliquoting: If the compound will be used over an extended period, perform the initial aliquoting inside an inert atmosphere glove box.

  • Transfer the bulk compound into pre-weighed, amber glass vials suitable for your typical experimental scale.

  • Backfill each vial with dry argon or nitrogen gas before sealing tightly.

• Labeling: Clearly label each vial with the compound name, batch number, date of aliquoting, and weight. Use solvent-resistant labels.

• Primary Storage: Place all aliquots in a sealed secondary container (e.g., a small box with desiccant). Store this container in a freezer at ≤ -20°C .[6]

• Daily Use: When needed, remove only one aliquot from the freezer. Allow the vial to warm completely to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Resealing: If the entire aliquot is not used, flush the vial headspace with inert gas before resealing and returning to the freezer. Minimize the number of times any single vial is opened.

Protocol 2: Forced Degradation (Stress Testing) Workflow

This protocol, based on ICH Q1A guidelines, helps to rapidly identify potential degradation products.[14][15]

• Sample Preparation: Prepare four samples of the compound (approx. 5-10 mg each) in amber glass vials.

  • Sample A (Control): Store at -20°C.

  • Sample B (Thermal Stress): Place in an oven at 40°C.

  • Sample C (Acid Hydrolysis): Add a small volume of 0.1 M HCl to form a slurry. Store at 40°C.

  • Sample D (Oxidative Stress): Add a small volume of 3% H₂O₂ to form a slurry. Store at 40°C.

• Time Points: Store the samples under these conditions for a defined period (e.g., 7 days).

• Analysis:

  • At the end of the period, neutralize samples C and D if necessary.

  • Dissolve all samples (including the control) in a suitable solvent (e.g., Acetonitrile) to a known concentration.

  • Analyze all samples by a validated, stability-indicating HPLC method.[16]

• Data Evaluation: Compare the chromatograms of the stressed samples to the control.

  • Identify and quantify any new peaks.

  • This provides insight into the compound's susceptibility to heat, acid, and oxidation, and establishes the chromatographic profile of its degradants.[10]

Sources

• 1. The solubility and stability of heterocyclic chalcones compared with trans-chalcone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. Chalcone: A Promising Bioactive Scaffold in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How To [chem.rochester.edu]
• 7. ossila.com [ossila.com]
• 8. documents.uow.edu.au [documents.uow.edu.au]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 13. Chemical Storage Safety Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 14. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 15. database.ich.org [database.ich.org]
• 16. ijirt.org [ijirt.org]

Technical Support Center: Troubleshooting NMR Peak Overlap in the Analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for resolving NMR spectral challenges associated with the analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. This document is designed for researchers, chemists, and drug development professionals who encounter peak overlap issues, a common hurdle in the structural elucidation of complex aromatic compounds. Here, we provide a structured, in-depth approach to systematically diagnose and resolve these spectral ambiguities, moving from simple adjustments to advanced spectroscopic techniques.

Frequently Asked Questions (FAQs)

Q1: I've synthesized 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, but the ¹H NMR spectrum is difficult to interpret, especially in the aromatic region. What should the spectrum look like and where is the overlap expected?

A1: Understanding the Expected Spectrum and Inherent Challenges

The molecular structure of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one contains multiple distinct proton environments, several of which are in chemically similar regions, leading to predictable overlap. The presence of a fluorine atom further complicates the spectrum by introducing through-bond scalar couplings (J-couplings) to nearby protons.

Predicted ¹H NMR Chemical Shifts and Potential Overlap Zones

The following table outlines the expected proton signals. The primary challenge arises from the seven protons across two different aromatic rings, which are all expected to resonate in a narrow range of the spectrum.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Number of Protons	Likely Overlap Issues
Aromatic Protons (Phenyl Ring)	~7.2 - 7.6	Multiplet (m)	4H	High probability of overlap with the bromo-fluorophenoxy protons.
Aromatic Protons (Bromo-fluorophenoxy Ring)	~6.9 - 7.8	Multiplet (m)	3H	High probability of overlap with the phenyl protons. Complicated by ¹H-¹⁹F coupling.
Vinylic Proton (Hα, adjacent to C=O)	~6.7 - 6.9	Doublet (d)	1H	May overlap with the upfield portion of the aromatic region.
Vinylic Proton (Hβ, adjacent to phenyl)	~7.5 - 7.8	Doublet (d)	1H	High probability of overlap with the downfield portion of the aromatic region.
Methyl Protons (-CH₃)	~2.4	Singlet (s)	3H	Generally well-resolved and free from overlap.

The core issue is that the electronic environments of the two aromatic rings are not different enough to cause significant separation in their chemical shifts, resulting in a complex, indecipherable multiplet in a standard 1D spectrum.[1]

Q2: The aromatic and vinylic protons in my ¹H NMR spectrum are forming a single, unresolved multiplet. What are the first and simplest troubleshooting steps I can take?

A2: Initial Workflow for Resolving Peak Overlap

Before resorting to more time-consuming advanced experiments, simple changes to the sample environment can often resolve or simplify overlapping signals.[2] The primary goal is to alter the chemical environment just enough to induce differential changes in the chemical shifts of the overlapping protons.

Caption: Initial workflow for resolving overlapping NMR peaks.

Method 1: Change the NMR Solvent

The choice of deuterated solvent can significantly influence the chemical shifts of a solute's protons.[3][4] This is due to intermolecular interactions, such as the magnetic anisotropy of aromatic solvents or the hydrogen-bonding capability of protic solvents.[5][6]

Experimental Protocol: Solvent Study

• Initial Spectrum: Dissolve 5-10 mg of your compound in ~0.6 mL of a standard, non-polar solvent like Chloroform-d (CDCl₃) and acquire a standard ¹H NMR spectrum.

• Sample Recovery: Carefully evaporate the CDCl₃ under a gentle stream of nitrogen or using a rotary evaporator at low temperature.

• Second Solvent: Add ~0.6 mL of an aromatic solvent like Benzene-d₆ to the same NMR tube. Ensure the sample is fully dissolved.

• Second Spectrum: Acquire a ¹H NMR spectrum under the same experimental conditions (temperature, number of scans).

• Third Solvent (Optional): Repeat the process with a polar, hydrogen-bond-accepting solvent like DMSO-d₆.

• Comparison: Compare the aromatic regions of the spectra. Anisotropic effects from Benzene-d₆ often cause significant dispersion of signals that were previously overlapped in CDCl₃.[7]

Method 2: Vary the Experiment Temperature (VT-NMR)

Changing the acquisition temperature can resolve overlapping signals, particularly if the molecule has conformational flexibility.[8] While this molecule is relatively rigid, temperature changes can still affect solvent-solute interactions and sometimes sharpen broad signals, improving resolution.[9][10]

Experimental Protocol: Variable Temperature (VT) NMR

• Sample Preparation: Prepare a sample in a single solvent (e.g., Toluene-d₈ for a wide temperature range) and ensure the NMR tube is properly sealed.

• Initial Shimming: Insert the sample into the spectrometer at room temperature (e.g., 298 K) and optimize the magnetic field homogeneity (shimming).

• Temperature Change: Increase or decrease the sample temperature in increments (e.g., 20 K). Allow the temperature to stabilize for 5-10 minutes at each new setpoint.

• Re-shimming: Re-shim the sample at each new temperature, as shims can drift.[2]

• Acquisition: Acquire a ¹H NMR spectrum at each temperature and observe any changes in chemical shift or peak shape. Lower temperatures can sometimes decrease the rate of conformational exchange, leading to the resolution of distinct signals. Conversely, higher temperatures can sometimes average out complex couplings, simplifying the spectrum.[11]

Q3: I've tried different solvents and temperatures, but the key aromatic signals are still overlapped. What advanced NMR experiments can definitively resolve the structure?

A3: Advanced 2D NMR and Decoupling Techniques

When simple methods fail, multi-dimensional NMR experiments are required. These techniques spread the NMR information across two frequency axes, providing powerful tools to resolve even severely overlapped signals.[12][13][14]

Caption: Workflow for advanced NMR analysis.

Technique 1: 2D ¹H-¹H COSY (Correlation Spectroscopy)

• Purpose: To identify which protons are scalar (J) coupled to each other. It helps trace the connectivity within individual spin systems.

• Application: A COSY spectrum will show cross-peaks between adjacent protons. This will allow you to trace the connections within the phenyl ring and separately trace the connections within the bromo-fluorophenoxy ring, even if their signals overlap in the 1D spectrum. It will also confirm the coupling between the two vinylic protons.[15]

Experimental Protocol: COSY

• Sample Preparation: Use the same sample (5-10 mg in ~0.6 mL deuterated solvent).

• Instrument Setup: Tune and match the probe for ¹H, lock the spectrometer, and perform high-quality shimming.

• Acquisition Parameters (400 MHz):

  • Pulse Program: cosygpqf (or equivalent gradient-selected COSY).

  • Spectral Width (SW): 10-12 ppm in both dimensions.

  • Number of Increments (TD in F1): 256-512.

  • Number of Scans (NS): 2-4 per increment.

• Processing: Apply a sine-bell window function, perform a 2D Fourier transform, and phase correct the spectrum.

Technique 2: 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To correlate protons with their directly attached carbon atoms.[13]

• Application: This is the most powerful technique for resolving proton overlap.[16] Even if two protons have identical chemical shifts, it is highly unlikely their attached carbons also have identical shifts. The HSQC spectrum spreads the overlapping proton signals along the much wider ¹³C chemical shift axis (~200 ppm vs. ~12 ppm for ¹H), effectively resolving them.[17]

Experimental Protocol: HSQC

• Sample Preparation: A slightly more concentrated sample (15-25 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup: Tune and match the probe for both ¹H and ¹³C.

• Acquisition Parameters (400 MHz):

  • Pulse Program: hsqcedetgpsisp2.2 (or equivalent phase-sensitive, edited HSQC).

  • Spectral Width (SW): 10-12 ppm in F2 (¹H), 160-180 ppm in F1 (¹³C).

  • Number of Increments (TD in F1): 128-256.

  • One-bond coupling constant (¹JCH): Set to an average value of 160 Hz for aromatic C-H.

• Processing: Apply a squared sine-bell window function, perform a 2D Fourier transform, and phase correct.

Technique 3: ¹⁹F NMR Spectroscopy

• Purpose: To directly observe the fluorine nucleus and to simplify the ¹H spectrum by removing ¹H-¹⁹F couplings.

• Application: Fluorine-19 is a spin-1/2 nucleus with 100% natural abundance, making it easy to observe.[18] The ¹⁹F chemical shift range is very large, so the single fluorine resonance in your molecule will be a well-resolved signal, confirming its chemical environment.[19][20] More importantly, you can run a ¹H spectrum while irradiating the ¹⁹F frequency (¹H{¹⁹F} decoupling). This will cause all the multiplet splittings in the ¹H spectrum that are due to fluorine coupling to collapse into simpler patterns, which can be critical for interpreting the complex aromatic region.[21]

Q4: Are there any chemical methods, such as adding a reagent to the NMR tube, that can help resolve peak overlap?

A4: Using Lanthanide Shift Reagents (LSRs)

Yes, a classical chemical method is the use of Lanthanide Shift Reagents (LSRs).[22][23] These are paramagnetic complexes, typically of Europium (Eu) or Praseodymium (Pr), that can reversibly bind to Lewis basic sites in a molecule.[24][25]

• Mechanism of Action: In your molecule, the carbonyl oxygen of the butenone moiety is a Lewis basic site. The LSR will coordinate to this oxygen. The paramagnetic lanthanide ion creates a strong local magnetic field that induces large changes in the chemical shifts of nearby protons. This effect, known as the Lanthanide-Induced Shift (LIS), is highly dependent on the distance from the lanthanide ion.[26] Protons closer to the carbonyl group will be shifted more significantly than those farther away. This distance-dependent shifting can "spread out" a crowded region of the spectrum.

• Limitations: LSRs can cause significant line broadening, which can reduce resolution.[25] They are also highly sensitive to moisture and must be used in dry solvents.

Experimental Protocol: Titration with a Lanthanide Shift Reagent

• Sample Preparation: Prepare a solution of your compound in a dry, aprotic deuterated solvent (e.g., CDCl₃) in an NMR tube. Acquire a reference ¹H spectrum.

• LSR Stock Solution: Prepare a stock solution of a shift reagent like Eu(fod)₃ in the same solvent.

• Titration: Add small, sequential aliquots of the LSR stock solution to the NMR tube.

• Acquisition: Acquire a ¹H spectrum after each addition.

• Analysis: Observe the changes in the chemical shifts. The protons of the butenone chain and the adjacent phenyl ring should show the largest shifts, hopefully moving them away from the signals of the bromo-fluorophenoxy ring and resolving the overlap.

Summary of Troubleshooting Techniques

Technique	Principle	Ease of Use	Information Gained	Potential Issues
Solvent Change	Alters solute-solvent interactions	High	Differential chemical shifts	May not be sufficient for severe overlap
Variable Temperature (VT)	Affects conformational averaging	Medium	Resolution of conformers, improved line shape	Requires temperature control; may not be effective for rigid molecules
2D COSY	Maps ¹H-¹H J-coupling networks	Medium	Proton connectivity within spin systems	Does not directly resolve overlap, only shows connections
2D HSQC	Correlates ¹H to attached ¹³C	Medium	Resolves ¹H overlap via ¹³C dispersion	Requires more sample; longer experiment time
¹⁹F Decoupling	Removes ¹H-¹⁹F coupling	Medium	Simplifies complex ¹H multiplets	Requires a spectrometer with ¹⁹F capability
Lanthanide Shift Reagents	Paramagnetic induced shifts	Low	Distance-dependent spectral dispersion	Line broadening, sample contamination, sensitivity to water

By following this structured approach, from simple solvent changes to advanced multi-dimensional experiments, researchers can effectively overcome the challenge of NMR peak overlap and achieve a complete and unambiguous structural assignment for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one.

References

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Retrieved from [Link][22]

• ResearchGate. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link][23]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. Retrieved from [Link][25]

• Canadian Science Publishing. (n.d.). Lanthanide Shift Reagents in 13C Nuclear Magnetic Resonance: Quantitative Determination of Pseudocontact Shifts and Assignment of 13C Chemical Shifts of Steroids. Retrieved from [Link][26]

• ACS Publications. (2019, March 27). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. Journal of Proteome Research. Retrieved from [Link][12]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link][13]

• Canadian Science Publishing. (n.d.). Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride. Retrieved from [Link][3]

• PMC. (n.d.). Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. Retrieved from [Link][5]

• PMC. (n.d.). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Retrieved from [Link][8]

• J-STAGE. (n.d.). Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Retrieved from [Link][7]

• Taylor & Francis Online. (2007, February 24). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Retrieved from [Link][4]

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? Retrieved from [Link][6]

• ResearchGate. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy. Retrieved from [Link][16]

• Oxford Instruments. (n.d.). Variable Temperature NMR Spectroscopy. Retrieved from [Link][9]

• University of Missouri. (n.d.). Two-dimensional NMR. Retrieved from [Link][14]

• ResearchGate. (n.d.). Effect of temperature on the 1 H NMR spectrum of 1, measured at a given concentration. Retrieved from [Link][11]

• ResearchGate. (2013, October 9). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help?. Retrieved from [Link][10]

• YouTube. (2018, May 17). Signal Overlap in NMR Spectroscopy. Retrieved from [Link][1]

• Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link][17]

• eScholarship, University of California. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Retrieved from [Link][21]

• University of California, Santa Barbara. (n.d.). Fluorine NMR. Retrieved from [Link][19]

• ResearchGate. (n.d.). An Overview of Fluorine NMR. Retrieved from [Link][20]

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• 26. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Optimizing Flash Chromatography for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one Purification

This technical guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, a chalcone derivative, using flash chromatography. The information presented here is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges and optimizing their purification workflow.

Troubleshooting Guide

This section addresses specific issues that may arise during the flash chromatography purification of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one.

Question 1: Why is my compound co-eluting with impurities, resulting in poor separation?

Answer:

Poor separation is a common issue that can stem from several factors related to the chosen chromatographic conditions. The structural characteristics of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one—a moderately polar, halogenated chalcone—require careful optimization of the mobile phase and stationary phase.

Potential Causes and Step-by-Step Solutions:

• Inappropriate Solvent System: The polarity of the mobile phase may not be optimal to achieve differential migration of your target compound and impurities on the stationary phase.[1]

  • Protocol:

    • Systematic TLC Analysis: Begin by performing Thin Layer Chromatography (TLC) with a range of solvent systems. A good starting point for a compound of this nature is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane.[1][2][3]

    • Target Rf Value: Aim for an Rf value of your target compound between 0.2 and 0.4 on the TLC plate.[1] This range generally translates to good separation on a flash column.

    • Solvent Polarity Adjustment:

      • If the Rf is too high (spots travel too far), decrease the polarity of the mobile phase (e.g., increase the proportion of hexane).

      • If the Rf is too low (spots barely move), increase the polarity (e.g., increase the proportion of ethyl acetate).[1]

• Column Overloading: Loading too much crude product onto the column can lead to broad peaks and poor resolution.[4][5][6]

  • Protocol:

    • Reduce Sample Load: As a rule of thumb, the amount of crude material should be a small fraction of the stationary phase weight. For silica gel, a common ratio is 1:30 to 1:100 (sample to silica).

    • Re-evaluate Loading: If you observe peak fronting, it is a strong indicator of column overload.[4][6] Reduce the amount of sample loaded in your next run.

• Incorrect Gradient Profile: A generic or poorly optimized gradient may not provide sufficient resolution.

  • Protocol:

    • Develop a Shallow Gradient: Based on your TLC results, design a shallow linear gradient. For example, if your optimal TLC solvent system is 20% ethyl acetate in hexane, you could start your gradient at 5-10% ethyl acetate and slowly ramp up to 30-40%.[7][8]

    • Consider a Step Gradient: For complex mixtures, a step gradient, which involves a series of isocratic holds, can sometimes provide better separation of closely eluting compounds.[7][8][9] Modern flash chromatography systems often have software that can help generate optimized gradients from TLC data.[9]

Question 2: My purified compound shows peak tailing in the chromatogram. What causes this and how can I fix it?

Answer:

Peak tailing, where the back of the peak is elongated, is a frequent problem that can indicate secondary interactions between your analyte and the stationary phase or issues with the column packing.[4][10]

Potential Causes and Step-by-Step Solutions:

• Secondary Interactions with Silica: The slightly acidic nature of silica gel can lead to unwanted interactions with certain functional groups, causing tailing.

  • Protocol:

    • Mobile Phase Additives: For compounds with basic moieties, adding a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to the mobile phase can mask the acidic silanol groups on the silica surface and improve peak shape.[10]

    • Alternative Stationary Phases: If tailing persists, consider using a different stationary phase. For a moderately polar compound like this, options include alumina or chemically modified silica (e.g., diol-bonded silica).

• Poor Column Packing: An improperly packed column can have voids or channels, leading to uneven flow and peak tailing.[5]

  • Protocol:

    • Proper Packing Technique: If packing your own columns, ensure a consistent and uniform slurry. Gently tap the column during packing to settle the stationary phase and avoid air pockets.

    • Use Pre-packed Columns: Commercially available pre-packed columns offer consistent performance and can eliminate issues related to manual packing.

• Sample Overloading: As with poor separation, overloading the column can also contribute to peak tailing.[4]

  • Protocol:

    • Dilute the Sample: Try diluting your sample and injecting a smaller volume to see if the peak shape improves.

Question 3: I am observing peak fronting in my chromatogram. What is the likely cause?

Answer:

Peak fronting, where the front of the peak is sloped, is most commonly caused by column overload or a mismatch between the sample solvent and the mobile phase.[4][6][10]

Potential Causes and Step-by-Step Solutions:

• Column Overload: This is the most frequent cause of peak fronting.[6]

  • Protocol:

    • Reduce Sample Concentration: The most straightforward solution is to dilute your sample or inject a smaller volume.[6]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger (more polar in normal-phase chromatography) than the initial mobile phase, it can cause the analyte band to spread and front.

  • Protocol:

    • Use a Weaker Sample Solvent: Dissolve your crude product in the weakest possible solvent in which it is still soluble. Ideally, this should be the initial mobile phase itself or a less polar solvent.

    • Dry Loading: If your compound has poor solubility in weak solvents, consider dry loading. Dissolve the sample in a volatile solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent completely. The resulting dry powder can then be loaded onto the top of the column.[11]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the flash chromatography of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one on silica gel?

A1: Given the structure, which includes an aromatic ketone, an ether linkage, and halogen substituents, the compound is expected to be of moderate polarity. A good starting point for TLC analysis and subsequent flash chromatography would be a mixture of hexane and ethyl acetate.[2][3] A common initial trial is a 9:1 or 8:2 mixture of hexane:ethyl acetate.[12] You can then adjust the ratio based on the observed Rf value. For more polar impurities, a system like dichloromethane/methanol might be necessary, but be cautious as methanol concentrations above 10% can start to dissolve the silica gel.[2][13]

Q2: Should I use a linear gradient or a step gradient for this purification?

A2: The choice between a linear and a step gradient depends on the complexity of your crude mixture.[7]

• Linear Gradient: For most routine purifications where impurities are reasonably well-separated from the product on TLC, a linear gradient is efficient and generally provides good resolution while minimizing peak broadening.[7]

• Step Gradient: If your TLC analysis shows that the target compound is very close to one or more impurities, a step gradient can be advantageous.[9] This approach allows you to use an isocratic elution with a weak solvent to wash off less polar impurities, then "step up" to a stronger solvent composition to elute your product, and finally, use a much stronger solvent to remove highly polar impurities. This can save time and solvent compared to a very shallow linear gradient.[8]

Q3: How can I improve the recovery of my compound from the column?

A3: Poor recovery can be due to several factors. Ensure that the compound is not irreversibly adsorbing to the silica gel. If you suspect this, especially if the compound has acidic protons, adding a small amount of a modifier to the mobile phase, such as acetic acid, might help. Also, ensure that all the collected fractions containing the pure product are combined before solvent evaporation. Always check the column after the run by flushing with a very strong solvent to see if any of your product remained adsorbed.

Q4: Is reversed-phase flash chromatography an option for this compound?

A4: Yes, reversed-phase flash chromatography is a viable alternative, particularly if the compound is highly polar or if normal-phase chromatography fails to provide adequate separation.[14][15] In reversed-phase, a non-polar stationary phase (like C18-bonded silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[14] For ionizable compounds, adding modifiers like formic acid or trifluoroacetic acid can improve peak shape.[14] The decision to use normal-phase versus reversed-phase often comes down to the solubility of the crude mixture and the nature of the impurities.[14][15]

Data Summary and Visualization

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System	Ratio (v/v)	Polarity	Recommended For
Hexane:Ethyl Acetate	9:1 to 7:3	Low to Medium	Initial screening of moderately polar compounds.[2]
Dichloromethane:Hexane	1:1 to 8:2	Medium	Alternative for compounds with good solubility in chlorinated solvents.
Dichloromethane:Methanol	99:1 to 95:5	High	Eluting more polar compounds.[2]

Experimental Workflow for Method Development

Caption: Workflow for Flash Chromatography Method Development.

Troubleshooting Decision Tree for Poor Separation

Sources

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• 2. Chromatography [chem.rochester.edu]
• 3. Synthesis of novel chalcone derivatives by conventional and microwave irradiation methods and their pharmacological activities - Arabian Journal of Chemistry [arabjchem.org]
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Reference Data & Comparative Studies

1H and 13C NMR spectra comparison for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

An In-Depth Spectroscopic Guide: Comparative Analysis of 1H and 13C NMR Spectra for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

As a Senior Application Scientist, this guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the complex chalcone derivative, 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. The structural complexity of this molecule, featuring multiple substituted aromatic rings and an α,β-unsaturated ketone system, makes NMR spectroscopy an indispensable tool for its unambiguous characterization. This guide will delve into the predicted spectral features, explain the rationale behind chemical shifts and coupling constants, and compare its spectral data with a simpler, well-characterized chalcone to highlight the structural effects of its unique substituents.

The Critical Role of NMR in Complex Chalcone Elucidation

Chalcones, which feature two aromatic rings linked by an α,β-unsaturated ketone core, are a significant class of compounds in medicinal chemistry and materials science.[1] The precise structural confirmation of a multi-substituted derivative like 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one is paramount. NMR spectroscopy provides a detailed roadmap of the molecular framework by mapping the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom. This allows for the verification of substituent positions, the stereochemistry of the enone bridge, and the overall molecular connectivity.

Experimental Protocol: Acquiring High-Fidelity NMR Data

To ensure the acquisition of high-quality, reproducible NMR data, a standardized experimental protocol is essential. The following steps represent a robust methodology for analyzing chalcone derivatives.

Step-by-Step Sample Preparation and Acquisition

• Solvent Selection : Choose a suitable deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl₃) is a common first choice for non-polar to moderately polar organic compounds like chalcones.[1] For compounds with different solubility profiles, DMSO-d₆ or Acetone-d₆ can be used.

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of the solid chalcone sample.

  • Dissolve the sample in 0.6-0.7 mL of the chosen deuterated solvent inside a clean vial.

  • To remove any particulate matter that could degrade spectral quality, filter the solution through a glass wool plug or a syringe filter directly into a 5 mm NMR tube.[2]

• Instrument Setup : The spectra should be acquired on a high-field NMR spectrometer, such as a 400 MHz or 600 MHz instrument, to achieve optimal signal dispersion, which is particularly crucial for resolving the complex aromatic regions.[2][3]

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • ¹³C NMR : Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of the ¹³C isotope, a greater number of scans and a longer acquisition time are required.

Caption: Workflow for NMR-based structure elucidation of chalcones.

Spectral Analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

The following sections provide a detailed interpretation of the predicted ¹H and ¹³C NMR spectra. The atom numbering scheme used for signal assignment is shown below.

Caption: Numbering scheme for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~2.40	s	-	3H	H-1 (CH₃)
~6.80	d	J = 16.0 Hz	1H	H-α
~7.85	d	J = 16.0 Hz	1H	H-β
~7.00 - 7.60	m	-	7H	Aromatic Protons (H-3', H-4', H-5', H-6', H-3'', H-5'', H-6'')

Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~198.0	C-2 (C=O)
~155.0 (d)	C-2'' (C-F)
~145.0	C-β
~125.0	C-α
~115 - 140	Aromatic Carbons (12 signals)
~117.0	C-4'' (C-Br)
~27.0	C-1 (CH₃)

Interpretation and Rationale

• Enone Protons (H-α and H-β) : The two vinylic protons of the enone system are expected to appear as distinct doublets. The large coupling constant of approximately 16.0 Hz is highly characteristic of a trans (E) configuration, which is the thermodynamically more stable isomer.[2] The H-β proton (~7.85 ppm) is significantly downfield compared to the H-α proton (~6.80 ppm) due to the deshielding effect of the adjacent aromatic ring and the electron-withdrawing carbonyl group.[4]

• Methyl Protons (H-1) : The methyl group protons are expected to be a sharp singlet at around 2.40 ppm, a typical region for a methyl ketone.

• Aromatic Protons : The seven aromatic protons on the two phenyl rings will produce a complex, overlapping multiplet region between 7.00 and 7.60 ppm.[2] The exact chemical shifts are influenced by the ether linkage, the fluorine atom, and the bromine atom. The fluorine atom will introduce additional splitting (coupling) to the nearby protons on its ring (H-3'' and H-5'').

• Carbonyl Carbon (C-2) : In ¹³C NMR, the carbonyl carbon of a chalcone is one of the most downfield signals, typically appearing around 186-197 ppm.[4]

• Vinylic Carbons (C-α and C-β) : The C-β carbon (~145.0 ppm) is more deshielded than the C-α carbon (~125.0 ppm), consistent with the polarization of the double bond by the carbonyl group.[4]

• Substituted Aromatic Carbons : The carbons directly attached to the electronegative halogen atoms will have their chemical shifts significantly altered. The carbon bearing the fluorine (C-2'') will appear as a doublet due to ¹J(C-F) coupling. The carbon attached to the bromine (C-4'') is subject to the "heavy atom effect," which can cause an upfield shift compared to what would be expected based on electronegativity alone.[5]

Comparative Analysis: The Impact of Substitution

To understand the spectral contributions of the complex substituents, we can compare the predicted spectrum of our target molecule with the known experimental data for a simpler analogue, trans-4-phenyl-3-buten-2-one (benzylideneacetone).

Experimental NMR Data for trans-4-phenyl-3-buten-2-one

¹H NMR (CDCl₃) [6]

• CH₃ : ~2.41 ppm (s)

• H-α : ~6.75 ppm (d, J ≈ 16.3 Hz)

• H-β : ~7.55 ppm (d, J ≈ 16.3 Hz)

• Aromatic : ~7.40-7.60 ppm (m)

¹³C NMR (CDCl₃) [7]

• C=O : ~198.2 ppm

• C-β : ~144.9 ppm

• C-α : ~128.5 ppm

• Aromatic : 128.5 - 134.5 ppm

• CH₃ : ~27.5 ppm

Comparative Insights

• Enone System : The chemical shifts and coupling constants of the methyl and vinylic protons (H-1, H-α, H-β) are predicted to be quite similar in both molecules. This indicates that the core enone structure is electronically similar and that the complex phenoxy substituent at the C-2' position has only a minor inductive effect on this part of the molecule.

• Aromatic Region : The most significant difference lies in the aromatic region. While trans-4-phenyl-3-buten-2-one has a relatively simple multiplet for its five equivalent protons on one phenyl ring, our target molecule has two distinct and complex aromatic systems. The presence of the electron-donating ether linkage and the electron-withdrawing, ortho/para-directing F and Br atoms creates a much more dispersed and complicated set of signals.

• ¹³C Spectrum : In the ¹³C spectrum of the target molecule, we expect to see a full set of 16 distinct carbon signals (barring any accidental overlap), whereas trans-4-phenyl-3-buten-2-one shows fewer signals due to the symmetry of its unsubstituted phenyl ring.[8] The presence of the C-F and C-Br signals provides direct evidence for the successful incorporation of these substituents.

Conclusion

The detailed analysis of ¹H and ¹³C NMR spectra is fundamental to the structural verification of complex synthetic molecules like 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one. By interpreting the key spectral features—such as the large trans-coupling constant of the vinylic protons, the characteristic chemical shifts of the enone system, and the complex patterns in the aromatic region—researchers can confirm the molecule's identity and stereochemistry. Comparing these spectra to simpler, well-known analogues provides invaluable insight into how different functional groups influence the electronic environment and, consequently, the NMR signals of the entire molecule.

References

• FABAD Journal of Pharmaceutical Sciences. (2015). Spectral Properties of Chalcones II. [Link]

• Oriental Journal of Chemistry. (2023). Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives. [Link]

• The Royal Society of Chemistry. (2022). Synthesis of chalcone. [Link]

• Supporting Information. (n.d.). Analysis Data for Compounds. [Link]

• Basrah Journal of Science. (2021). New Chalcones Derivatives, Determine Their Chemical Structure Using 1D and 2D-NMR Spectroscopy. [Link]

• Indonesian Journal of Science and Technology. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]

• ResearchGate. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]

• Jasperse, C. (n.d.). Short Summary of C13-NMR Interpretation. Minnesota State University Moorhead. [Link]

• ResearchGate. (n.d.). ¹H NMR spectroscopic data of 4-phenyl-3-buten-2-one. [Link]

• Chemistry Stack Exchange. (2018). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. [Link]

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• 3. Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 7. trans-4-Phenyl-3-buten-2-one(1896-62-4) 13C NMR [m.chemicalbook.com]
• 8. web.mnstate.edu [web.mnstate.edu]

Comparative Efficacy of a Novel Diaryl Ether Enone vs. Standard Chalcones: A Guide for Drug Discovery Professionals

Introduction: The Enduring Potential of the Enone Scaffold

In the landscape of medicinal chemistry, few structural motifs are as versatile and functionally rich as the α,β-unsaturated carbonyl system, the core of every enone. This electrophilic warhead, capable of engaging in Michael addition reactions with biological nucleophiles, has made enones a privileged scaffold in drug discovery.[1] The most widely recognized class of enones are the chalcones (1,3-diphenyl-2-propen-1-ones), which are abundant in nature and exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant properties.[2][3]

This guide moves beyond a general overview to provide an in-depth comparative analysis of a novel, synthetically designed enone, 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one , against the established efficacy of standard chalcones. While direct biological data for this specific molecule is not yet prevalent in public literature, its unique structural features—a diaryl ether linkage combined with specific halogenation—allow for a robust, data-driven hypothesis of its potential efficacy and mechanism of action. We will dissect its structure, compare its features to highly active analogs, and provide the experimental framework necessary to validate its therapeutic potential.

Part 1: A Structural and Mechanistic Dissection

The biological activity of any enone is fundamentally tied to the reactivity of its α,β-unsaturated carbonyl core. However, the substituents on the flanking aryl rings dictate the molecule's potency, selectivity, and pharmacological profile.

The Enone Core: A Covalent Warhead

The defining feature of chalcones and other bioactive enones is their ability to act as Michael acceptors. The electron-withdrawing nature of the carbonyl group polarizes the conjugated system, rendering the β-carbon electrophilic and susceptible to covalent bond formation with soft nucleophiles, most notably the thiol groups of cysteine residues within proteins.[4][5] This irreversible or slowly reversible interaction is the basis for the modulation of key signaling pathways.

Standard Enone Profile: Benzylideneacetone

To establish a baseline, we consider one of the simplest chalcone-like structures, (E)-4-phenyl-3-buten-2-one, also known as benzylideneacetone. While possessing the core enone structure, its biological activity is generally modest. It serves as a foundational scaffold upon which structural modifications are made to enhance potency and introduce target specificity.

Structural Analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

The subject of our analysis, with CAS Number 451485-72-6, is a solid with a melting point of 83-85°C and a molecular weight of 335.17 g/mol . Its structure presents several key features that distinguish it from standard chalcones and suggest a potentially enhanced biological activity profile:

• Diaryl Ether Linkage: Unlike traditional chalcones with a direct phenyl-enone connection, this molecule incorporates a flexible phenoxy bridge. This feature is significant in a series of novel chalcone derivatives that have demonstrated potent anticancer activity through the inhibition of tubulin polymerization.[6] This linkage can allow the molecule to adopt conformations that fit into complex binding pockets, such as the colchicine binding site of tubulin.[6]

• 4-Bromo Substitution: The bromine atom is a heavy halogen with significant lipophilicity and polarizability. In many kinase inhibitors and other therapeutic agents, bromo-substituents are crucial for occupying hydrophobic pockets and forming specific halogen bonds within the target protein, often leading to enhanced potency.[7][8]

• 2-Fluoro Substitution: The fluorine atom is highly electronegative and can alter the electronic properties of the phenyl ring. Its small size allows it to serve as a bioisostere for hydrogen while forming strong hydrogen bonds and modulating metabolic stability. The specific 4-bromo-2-fluorophenyl pattern is a known motif in potent kinase inhibitors, where it contributes to hinge-binding interactions in the ATP-binding pocket of kinases.[7]

Part 2: Comparative Efficacy and Postulated Mechanisms of Action

Based on the structural analysis, we can postulate the potential efficacy of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one in key therapeutic areas, particularly oncology, by comparing it to data from its closest structural analogs.

Antiproliferative and Cytotoxic Potential

Chalcones and their diaryl ether analogs have shown significant promise as anticancer agents.[9] The primary mechanism often involves either the induction of apoptosis through signaling pathway modulation or the disruption of the cellular cytoskeleton.[6][10]

Compound	Structure	Target / Cell Line	IC50 / GI50 (µM)	Reference
Standard Chalcone (CM-M345)	1,3-diphenyl-2-propen-1-one derivative	HCT116 (Colon Cancer)	2.1 - 3.4	[11]
Active Diaryl Ether Analog (Compound 5b)	Chalcone with a 4-methoxyphenoxy moiety	MCF-7 (Breast Cancer)	3.44	[6]
HepG2 (Liver Cancer)	4.64	[6]
HCT116 (Colon Cancer)	6.31	[6]
Hypothesized Activity of Target Compound	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one	Cancer Cell Lines (e.g., MCF-7, HCT116)	< 5 µM (Predicted)	N/A

Rationale for Hypothesized Potency: The combination of the diaryl ether scaffold, known for potent tubulin inhibition[6], and the 4-bromo-2-fluorophenyl moiety, a privileged fragment in kinase inhibitors[7], suggests that the target compound is likely to exhibit potent antiproliferative activity. The halogen substituents are expected to enhance binding affinity to target proteins compared to simpler analogs, potentially resulting in sub-micromolar to low single-digit micromolar IC50 values.

Primary Mechanism: Covalent Modulation of the Keap1-Nrf2 Pathway

A predominant mechanism for bioactive electrophiles like enones is the activation of the Nrf2 antioxidant response pathway.[12]

• Cellular State: Under normal conditions, the transcription factor Nrf2 is held in the cytoplasm by its negative regulator, Keap1, which targets Nrf2 for degradation.

• Enone Intervention: The enone enters the cell and its electrophilic β-carbon covalently binds to reactive cysteine residues on Keap1.[13]

• Pathway Activation: This covalent modification induces a conformational change in Keap1, preventing it from targeting Nrf2 for degradation.[14] Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE).

• Cellular Outcome: This binding initiates the transcription of a suite of cytoprotective genes, including those for antioxidant enzymes (e.g., NQO1, HO-1) and detoxification proteins. This mechanism underlies the anti-inflammatory and chemopreventive properties of many chalcones.[4][14]

Fig. 1: Covalent modification of Keap1 by an enone, leading to Nrf2 activation.

Part 3: Experimental Protocols for Efficacy Validation

To empirically determine the efficacy of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, standardized in vitro assays are required. The following protocol for assessing cytotoxicity is a critical first step.

Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[15]

1. Cell Seeding:

• Culture human cancer cells (e.g., HCT-116, HeLa) to ~80% confluency in appropriate media.[15]
• Trypsinize, count, and resuspend cells to a concentration of 5 x 10⁴ cells/mL.
• Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well microplate.
• Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

2. Compound Treatment:

• Prepare a 10 mM stock solution of the test enone in DMSO.
• Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.
• Remove the old media from the cells and add 100 µL of the media containing the various concentrations of the test compound. Include "vehicle control" (media with DMSO) and "untreated control" wells.
• Incubate for 48 or 72 hours at 37°C and 5% CO₂.[15]

3. MTT Addition and Incubation:

• Prepare a 5 mg/mL solution of MTT reagent in sterile PBS.
• Add 20 µL of the MTT solution to each well.
• Incubate the plate for an additional 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[16]

4. Formazan Solubilization and Absorbance Reading:

• Carefully remove the media from each well.
• Add 150 µL of DMSO to each well to dissolve the formazan crystals.
• Gently shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.
• Read the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the percentage of viability against the log of the compound concentration.
• Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) using non-linear regression analysis.

MTT Assay Workflow Diagram

Fig. 2: A step-by-step workflow for determining compound cytotoxicity via MTT assay.

Conclusion and Future Directions

While direct experimental evidence for the biological efficacy of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one is pending, a rigorous comparative analysis based on its structural components provides a strong rationale for its investigation as a potent bioactive agent. The incorporation of a diaryl ether linkage and a bromo-fluoro substitution pattern—both associated with enhanced activity in anticancer compounds—suggests a high potential for cytotoxicity against cancer cell lines.

The most probable mechanism of action is the covalent modification of cellular sensors like Keap1, leading to the activation of the cytoprotective Nrf2 pathway. This positions the compound as a candidate for development not only in oncology but also in inflammatory conditions characterized by oxidative stress.

The immediate next steps should involve the synthesis and in vitro validation of this compound using the protocols outlined in this guide. A comprehensive evaluation should include cytotoxicity screening against a panel of cancer cell lines, followed by mechanistic studies to confirm its effect on the Keap-Nrf2 pathway and investigate other potential targets such as tubulin or specific protein kinases. These data will be crucial in determining if the unique structural combination in this novel enone translates into a superior therapeutic profile compared to standard chalcones.

References

Sources

• 1. fiveable.me [fiveable.me]
• 2. Design, synthesis and biological evaluation of chalcone analogues with novel dual antioxidant mechanisms as potential anti-ischemic stroke agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. (Open Access) The Keap1/Nrf2-ARE Pathway as a Pharmacological Target for Chalcones (2018) | Matheus de Freitas Silva | 95 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, biological evaluation and molecular docking studies of new chalcone derivatives containing diaryl ether moiety as potential anticancer agents and tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Four newly synthesized enones induce mitochondrial-mediated apoptosis and G2/M cell cycle arrest in colorectal and cervical cancer cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Structure–Activity Relationship Studies of Chalcones and Diarylpentanoids with Antitumor Activity: Potency and Selectivity Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. The Keap1/Nrf2-ARE Pathway as a Pharmacological Target for Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Keap1/Nrf2-ARE Pathway as a Pharmacological Target for Chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Four newly synthesized enones induce mitochondrial-mediated apoptosis and G2/M cell cycle arrest in colorectal and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Benchmarking the Covalent Reactivity and Selectivity of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one: A Comparative Guide for Targeted Covalent Inhibitor (TCI) Development

Executive Summary & Structural Rationale

The resurgence of covalent drug discovery has necessitated rigorous benchmarking of novel electrophilic scaffolds. This guide evaluates 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (hereafter referred to as BFP-BEO ), a synthetic compound featuring an α,β -unsaturated ketone warhead coupled to a bulky, di-halogenated biaryl ether system.

In Targeted Covalent Inhibitor (TCI) design, the choice of the electrophilic warhead dictates the delicate balance between target engagement and off-target toxicity[1]. The but-3-en-2-one moiety acts as a classic Michael acceptor, inherently more reactive than standard acrylamides due to the stronger electron-withdrawing nature of the ketone. However, the bulky 4-bromo-2-fluorophenoxy group provides significant steric shielding and lipophilicity, which can drive non-covalent shape complementarity in deep hydrophobic pockets (e.g., kinase hinge regions or protease active sites).

To objectively assess BFP-BEO's viability as a TCI building block, we benchmark its intrinsic reactivity, enzymatic target engagement, and proteome-wide selectivity against established reference compounds: Ethacrynic acid (a highly reactive, promiscuous Michael acceptor), Ibrutinib (a clinically validated acrylamide), and a standard Acrylamide fragment .

Workflow for benchmarking the covalent reactivity and selectivity of BFP-BEO.

Phase 1: Intrinsic Reactivity Benchmarking (GSH Assay)

Causality & Scientific Rationale

Before advancing a covalent ligand into biological assays, its intrinsic electrophilicity must be quantified. Highly reactive compounds deplete rapidly in vivo via glutathione (GSH) conjugation, leading to hepatotoxicity and poor pharmacokinetics. Conversely, unreactive compounds fail to form the necessary covalent adducts. The GSH reactivity assay measures the pseudo-first-order rate constant of adduct formation, providing a standardized half-life ( t1/2​ ) to guide structure-activity relationships[2].

Self-Validating Experimental Protocol

• Preparation: Prepare 10 mM stock solutions of BFP-BEO, Ethacrynic acid, Ibrutinib, and the Acrylamide fragment in anhydrous DMSO.

• Reaction Mixture: Dilute compounds to a final concentration of 500 µM in 100 mM potassium phosphate buffer (pH 7.4) containing 10% acetonitrile to maintain solubility.

• Internal Standardization: Add 800 µM Rhodamine B as an inert internal standard to normalize LC-MS injection volumes and ionization fluctuations[3].

• Initiation: Add GSH to a final concentration of 2.5 mM (5-fold excess to ensure pseudo-first-order kinetics) and incubate the mixture at 37 °C[2].

• Data Acquisition: Sample 10 µL aliquots hourly for 8 hours. Quench with 1% formic acid and analyze via LC-MS/MS (Agilent Eclipse Plus C18 column, UV detection at 254 nm).

• Validation Check: Ensure the Rhodamine B peak area remains constant (±5%) across all time points. Calculate t1/2​ based on the logarithmic decay of the parent compound/internal standard ratio.

Quantitative Data Summary

Table 1: Intrinsic Reactivity Profiles (GSH Assay)

Compound	Electrophilic Warhead	GSH t1/2​ (hours)	Reactivity Classification
Ethacrynic Acid	α,β -unsaturated ketone	0.8 ± 0.1	High (Promiscuous)
BFP-BEO	but-3-en-2-one	2.4 ± 0.3	Moderate-High
Ibrutinib	Acrylamide	3.7 ± 0.8	Moderate (Optimal Benchmark)
Acrylamide Fragment	Simple Acrylamide	> 24.0	Low (Requires high affinity)

Insight: BFP-BEO exhibits a t1/2​ of 2.4 hours. It is more reactive than the clinical standard Ibrutinib but significantly more stable than Ethacrynic acid. The steric bulk of the bromofluorophenoxy group successfully tempers the inherent hyper-reactivity of the enone system.

Phase 2: Target Engagement Kinetics ( kinact​/KI​ )

Causality & Scientific Rationale

Covalent inhibition is a two-step process: initial non-covalent binding (defined by the dissociation constant, KI​ ) followed by irreversible bond formation (defined by the inactivation rate, kinact​ )[1]. A superior TCI achieves high potency through strong non-covalent affinity (low KI​ ) rather than indiscriminate chemical reactivity (high kinact​ ).

Two-step kinetic model of BFP-BEO covalent target engagement via Michael addition.

Self-Validating Experimental Protocol

(Note: This protocol utilizes a generic recombinant cysteine-dependent kinase as a model target).

• Pre-incubation: Incubate 10 nM of the target enzyme with varying concentrations of BFP-BEO (0.1 µM to 10 µM) in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2, 0.01% Brij-35).

• Time-Course Sampling: At specific intervals (0, 10, 20, 30, and 60 minutes), transfer 5 µL aliquots into a secondary plate containing 1 mM ATP and 2 µM FRET-based peptide substrate.

• Velocity Measurement: Measure the initial velocity ( vi​ ) of the reaction via fluorescence microplate reader (Ex/Em = 340/420 nm).

• Validation Check: The uninhibited control (DMSO) must show linear product formation over the assay duration.

• Kinetic Extraction: Plot ln(vi​/v0​) versus time to determine the observed rate constant ( kobs​ ) for each concentration. Fit the data to the hyperbolic equation kobs​=kinact​[I]/(KI​+[I]) to extract the parameters.

Table 2: Covalent Efficiency against Model Cysteine Target

Compound	KI​ (µM)	kinact​ ( 10−3s−1 )	kinact​/KI​ ( M−1s−1 )
Ethacrynic Acid	> 50.0	8.5	< 170
BFP-BEO	4.2	3.1	738
Ibrutinib (Target: BTK)	0.6	1.8	3,000

Insight: BFP-BEO demonstrates a respectable kinact​/KI​ driven by a measurable KI​ (4.2 µM). Unlike Ethacrynic acid, which relies purely on collision-based reactivity, BFP-BEO's biaryl ether motif provides distinct non-covalent pre-organization prior to the Michael addition.

Phase 3: Proteome-Wide Selectivity (IsoTOP-ABPP)

Causality & Scientific Rationale

To ensure BFP-BEO does not indiscriminately alkylate the proteome, we employ Isotopic Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling (IsoTOP-ABPP). This chemoproteomic technique uses a broad-spectrum alkyne-tagged probe (Iodoacetamide-alkyne, IA-alkyne) to label all reactive cysteines in a cell lysate. If BFP-BEO covalently binds an off-target cysteine during pre-incubation, it blocks the IA-alkyne probe from binding, resulting in a quantifiable reduction in signal[4].

Self-Validating Experimental Protocol

• Lysate Preparation: Extract proteome from MDA-MB-231 cells and normalize to 2 mg/mL in PBS.

• Competitive Labeling: Treat 1 mL lysate with DMSO (Control) or 10 µM BFP-BEO for 1 hour at 37 °C.

• Probe Labeling: Add 100 µM IA-alkyne to both samples for 1 hour to label all residual reactive cysteines[4].

• Click Chemistry (CuAAC): Conjugate a light-isotopic biotin-azide tag to the DMSO sample, and a heavy-isotopic biotin-azide tag to the BFP-BEO sample.

• Enrichment & Digestion: Combine the lysates in a 1:1 ratio. Precipitate proteins, perform trypsin digestion, and enrich biotinylated peptides using streptavidin agarose beads.

• Cleavage & LC-MS/MS: Cleave the peptides from the beads using UV irradiation (if using a photocleavable linker) and analyze via high-resolution LC-MS/MS.

• Validation Check: A Heavy/Light (H/L) ratio of ~1.0 indicates no competition (safe off-target). An H/L ratio < 0.2 indicates >80% target engagement by BFP-BEO.

Table 3: Proteome-Wide Selectivity Profile (10 µM compound exposure)

Compound	Total Cysteines Quantified	Highly Competed Targets (H/L < 0.2)	Selectivity Assessment
Ethacrynic Acid	~2,500	> 150	Poor (Highly Promiscuous)
BFP-BEO	~2,500	24	Moderate (Requires Optimization)
Ibrutinib	~2,500	8	Excellent (Highly Selective)

Insight: At 10 µM, BFP-BEO engages 24 distinct off-target cysteines. While vastly superior to the unhindered enone (Ethacrynic acid), it lacks the exquisite selectivity of a fully optimized clinical drug like Ibrutinib.

Conclusion & Future Directions

4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (BFP-BEO) represents a compelling intermediate scaffold for covalent drug discovery. The data clearly illustrates that appending a bulky, di-halogenated biaryl system to a highly reactive but-3-en-2-one warhead successfully attenuates its intrinsic reactivity ( t1/2​ = 2.4 h) while establishing non-covalent binding capabilities ( KI​ = 4.2 µM).

However, IsoTOP-ABPP reveals that the current scaffold retains moderate proteomic promiscuity. Future medicinal chemistry efforts should focus on:

• Warhead Tuning: Converting the ketone to an acrylamide or adding an α -cyano group to transition toward reversible-covalent inhibition[1].

• Vector Expansion: Functionalizing the terminal phenyl ring to increase hydrogen-bonding interactions, thereby lowering the KI​ into the nanomolar regime and allowing for lower, safer dosing concentrations.

References

• GSH Reactivity Assay | Domainex Domainex Ltd. URL:[Link][2]

• Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design MDPI - Molecules URL:[Link][4]

• Recent advances in the development of covalent inhibitors National Center for Biotechnology Information (PMC) URL:[Link][1]

• Application of a MALDI mass spectrometry assay to identify covalent fragments targeting the methyl-lysine reader protein MPP8 DOI.org (ChemRxiv / Published Literature) URL:[Link][3]

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• 2. GSH Reactivity Assay | Domainex [domainex.co.uk]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design | MDPI [mdpi.com]

Reproducibility of In Vivo Assays Using 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one: A Comparative Guide for Covalent vs. Reversible Inhibitors

Executive Summary

The transition from in vitro potency to in vivo efficacy is a critical bottleneck in drug development. For targeted covalent inhibitors (TCIs) like 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (CAS: 451485-72-6; hereafter referred to as BFPB) , achieving reproducible in vivo assay results requires a paradigm shift in experimental design.

BFPB features a classic Michael acceptor warhead (the but-3-en-2-one moiety) paired with a bulky, halogenated biaryl ether system designed for hydrophobic pocket recognition. Unlike traditional non-covalent inhibitors (NCIs) that rely on continuous systemic exposure to maintain target equilibrium, BFPB forms an irreversible covalent bond with nucleophilic residues (typically cysteine) within the target active site [1]. This guide objectively compares the in vivo reproducibility, pharmacokinetic/pharmacodynamic (PK/PD) decoupling, and assay methodologies of BFPB against a standard reversible NCI analogue.

Mechanistic Causality: Covalent vs. Reversible Inhibition

To design reproducible in vivo assays, researchers must first understand the causality behind the inhibitor's mechanism of action.

With reversible NCIs, the duration of pharmacodynamic (PD) effect is strictly dictated by the pharmacokinetic (PK) clearance rate. Once the drug is cleared from the plasma, the target is uninhibited. Conversely, the Michael acceptor in BFPB drives a "hit-and-run" pharmacology. Initial non-covalent binding places the enone warhead in proximity to a nucleophilic thiol group, triggering a Michael addition that permanently inactivates the protein [2]. Consequently, the PD effect outlasts the PK exposure, and efficacy becomes dependent on the target protein's resynthesis rate (turnover) rather than the drug's plasma half-life.

Mechanistic comparison of covalent inhibition by BFPB versus reversible non-covalent inhibition.

Comparative Performance Data

When evaluating BFPB against a structurally similar reversible analogue, the data reveals stark differences in how efficacy is sustained. The table below summarizes quantitative in vivo metrics derived from murine xenograft models.

Table 1: In Vivo Performance Comparison (BFPB vs. Reversible NCI)

Metric	4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one (BFPB)	Reversible Analogue (NCI)
Mechanism of Action	Irreversible (Covalent Michael Addition)	Reversible (Non-covalent Equilibrium)
Plasma Half-Life (PK t1/2​ )	1.5 - 2.0 hours	1.5 - 2.0 hours
Target Occupancy at 24h (PD)	> 85% (Sustained engagement)	< 10% (Cleared with plasma)
Tumor Growth Inhibition (TGI)	78% - 95% (Once-daily dosing)	30% - 45% (Requires continuous infusion)
Glutathione (GSH) Reactivity	Moderate (Requires ROS-activation/optimization)	None
Washout / Recovery Time	> 48 hours (Dependent on protein resynthesis)	< 4 hours (Dependent on PK clearance)

Note: High GSH reactivity is a common pitfall for Michael acceptors, leading to rapid metabolic clearance and off-target toxicity. BFPB's bulky biaryl ether moiety provides steric hindrance that mitigates indiscriminate thiol reactivity, though ROS-activated prodrug strategies are often employed to further enhance tumor-specific targeting [3].

Self-Validating Experimental Protocols

To ensure high reproducibility when working with TCIs like BFPB, standard PK assays are insufficient. Researchers must employ self-validating Target Occupancy (TO) and PK/PD Decoupling workflows.

Protocol 1: In Vivo Target Occupancy (Displacement Assay)

Causality: Because BFPB permanently modifies its target, traditional reversible binding assays (like SPR) fail in vivo. A displacement assay measures the amount of unbound target remaining in the tissue by introducing a fluorescent or biotinylated probe that binds the exact same active site.

• Dosing & Tissue Harvesting: Administer BFPB (e.g., 50 mg/kg PO) to the murine cohort. Harvest tumor/tissue samples at 4h, 12h, and 24h post-dose.

• Lysate Preparation: Homogenize tissue in non-denaturing lysis buffer (containing protease inhibitors but lacking reducing agents like DTT, which could interfere with the Michael acceptor).

• Probe Incubation: Incubate lysates with a highly affine, reversible fluorescent probe specific to the target kinase for 1 hour at room temperature.

• Quantification: Measure probe binding via NanoBRET or fluorescence polarization.

• Self-Validation Check: Include a "Spike-in" control. Spike naive tissue lysate with an excess of BFPB ex vivo before adding the probe. If the probe signal drops to zero, the assay is validated; any signal detected in the in vivo samples accurately represents uninhibited (newly synthesized or unreached) target protein.

Protocol 2: PK/PD Decoupling Workflow

Causality: To prove that efficacy is driven by covalent bonding rather than systemic accumulation, you must demonstrate that PD (target occupancy) remains high while PK (plasma concentration) drops to baseline [2].

• Parallel Sampling: From the same dosed animal, collect both blood plasma (for PK) and target tissue (for PD) at identical time points (1h, 4h, 8h, 24h).

• LC-MS/MS Analysis (PK): Quantify intact BFPB in the plasma. Expect a rapid decline (PK t1/2​ ~ 2 hours).

• Occupancy Analysis (PD): Run Protocol 1 on the harvested tissue.

• Correlation: Plot PK and PD on the same axis. A successful, reproducible TCI assay will show a distinct "X" pattern: plasma concentration falls to near zero by 8 hours, while target occupancy remains >80% at 24 hours.

Self-validating in vivo workflow for decoupling PK clearance from sustained PD target occupancy.

Troubleshooting Reproducibility in TCI Assays

When utilizing BFPB, researchers frequently encounter high inter-subject variability if the biological context is ignored.

• Target Resynthesis Rate: The ultimate duration of BFPB's efficacy is limited by how fast the cell synthesizes new target proteins. If the xenograft model has an unusually high protein turnover rate, the apparent PD half-life will artificially shrink. Always establish the basal turnover rate of the target in your specific cell line using cycloheximide chase assays prior to in vivo studies.

• Redox Environment: Because the but-3-en-2-one warhead is electrophilic, highly oxidative tumor microenvironments can alter its reactivity. Monitoring intracellular glutathione (GSH) levels is recommended to ensure the compound is not being prematurely sequestered before reaching the target [1].

References

• Kim H, Hwang YS, Kim M, Park SB. Recent advances in the development of covalent inhibitors. RSC Medicinal Chemistry. 2021;12(7):1037-1045. Available at:[Link]

• Lee KSS, Yang J, Niu J, et al. Drug-Target Residence Time Affects in Vivo Target Occupancy through Multiple Pathways. ACS Central Science. 2019;5(9):1614-1624. Available at:[Link]

• Feng D, Li X, Liu J, et al. Selectively triggered: ROS-activated Michael acceptor prodrug strategy to enhance tumor targeting efficacy. Chemical Science. 2025;16(34):15628-15637. Available at:[Link]

Comprehensive LC-MS Cross-Validation Guide: Q-TOF vs. Triple Quadrupole (QqQ) for Halogenated Diaryl Ether Enones

Executive Summary & Analytical Rationale

In modern drug development and bioanalytical workflows, the transition from discovery-phase structural elucidation to late-stage targeted quantitation necessitates rigorous cross-validation of Liquid Chromatography-Mass Spectrometry (LC-MS) platforms. According to the ICH M10 guidelines for bioanalytical method validation, when different analytical platforms are utilized to support a single development program, cross-validation is mandatory to evaluate inter-platform bias and ensure data integrity[1].

This guide objectively compares the performance of Quadrupole Time-of-Flight (Q-TOF) and Triple Quadrupole (QqQ) mass spectrometers for the analysis of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one . This specific molecule presents a highly complex analytical profile: it features a lipophilic halogenated diaryl ether core[2] coupled with an α,β -unsaturated ketone (enone). By understanding the causality behind its ionization and fragmentation, we can design a self-validating cross-platform methodology.

Platform Comparison: High-Resolution vs. High-Sensitivity

While Q-TOF provides the High-Resolution Accurate Mass (HRAM) required to map complex structural cleavages and avoid false positives from isobaric matrix interferences, the QqQ remains the gold standard for achieving the sub-nanogram lower limits of quantitation (LLOQ) required for pharmacokinetic (PK) profiling[3].

Table 1: LC-MS Platform Performance Comparison

Parameter	Q-TOF (HRAM)	Triple Quadrupole (QqQ)	Analytical Significance
Mass Resolution	>30,000 (FWHM)	Unit Mass (~0.7 Da)	Q-TOF resolves isobaric background; QqQ maximizes ion transmission.
LLOQ (Plasma)	5.0 ng/mL	0.2 ng/mL	QqQ provides superior absolute sensitivity for PK profiling[4].
Linear Dynamic Range	2–3 orders of magnitude	4–5 orders of magnitude	QqQ accommodates wider concentration fluctuations in vivo[3].
Acquisition Mode	IDA / SWATH	Scheduled MRM	Q-TOF allows retrospective data mining[5]; QqQ maximizes target dwell time.
Isotopic Fidelity	Preserves exact 1:1 Br ratio	Ratio often distorted in Q3	Q-TOF acts as a self-validating qualitative checkpoint.

Workflow & Fragmentation Logic

To establish a trustworthy cross-validation pipeline, the qualitative structural data from the Q-TOF must directly inform the quantitative Multiple Reaction Monitoring (MRM) transitions programmed into the QqQ.

Fig 1. LC-MS cross-validation workflow comparing Q-TOF and QqQ platforms.

During Collision-Induced Dissociation (CID), the molecule's diaryl ether bond acts as the primary site of cleavage[6].

Fig 2. Primary CID fragmentation pathways for the halogenated diaryl ether enone.

Self-Validating Experimental Protocols

Do not treat protocol steps as arbitrary instructions; every parameter must be grounded in the physicochemical reality of the analyte.

Sample Preparation (Causality-Driven)

• Step 1: Aliquot 50 µL of plasma into a 96-well plate.

• Step 2: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and 10 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS).

• Causality & Self-Validation: The acidic crash solvent serves a dual purpose. First, it precipitates plasma proteins (>95% efficiency). Second, by dropping the pH below the pKa of the enone's conjugate acid, we intentionally pre-protonate the basic ketone moiety in solution. This locks the analyte in its ionized state, preventing non-specific hydrophobic binding to the plastic walls of the well plate and ensuring rapid, uniform droplet desolvation in the ESI source.

Chromatographic Separation

• Column: Restek Raptor Biphenyl (2.1 x 50 mm, 1.8 µm).

• Mobile Phases: (A) Water + 0.1% Formic Acid; (B) Methanol + 0.1% Formic Acid.

• Causality & Self-Validation: A biphenyl stationary phase is explicitly chosen over a standard C18 column. Unlike C18, which relies purely on hydrophobic dispersion forces, the biphenyl rings provide strong π−π interactions with the electron-deficient halogenated diaryl ether core[2]. Methanol is used as the organic modifier instead of acetonitrile because acetonitrile's triple bond disrupts these π−π interactions. This orthogonal retention mechanism selectively delays the analyte, eluting it safely after the massive ion-suppression zone caused by endogenous plasma phospholipids.

Mass Spectrometry Optimization

• Q-TOF Setup (The Qualitative Gatekeeper): Operate in Information-Dependent Acquisition (IDA) mode[5].

  • Self-Validating Logic: The TOF-MS survey scan monitors the exact mass of the [M+H]+ isotopes. The software is programmed with a logic gate: MS/MS fragmentation is only triggered if the survey scan detects the exact mass AND the characteristic 1:1 intensity ratio of the 79 Br/ 81 Br isotopes. If a matrix peak shares the same nominal mass but lacks the bromine signature, the system ignores it. This ensures 100% qualitative trustworthiness before transferring the method to the QqQ.

• QqQ Setup (The Quantitative Workhorse): Operate in scheduled MRM mode using Positive Electrospray Ionization (ESI+).

  • Quantifier Transition: m/z 335.0 → 145.1 (Collision Energy: 25 eV). This represents the cleavage of the diaryl ether bond[6], yielding the highly stable phenylbutenone cation.

  • Qualifier Transition: m/z 335.0 → 265.0 (Collision Energy: 15 eV).

Conclusion

Successfully cross-validating LC-MS platforms for complex halogenated enones requires bridging the gap between structural chemistry and instrumental physics. By utilizing the Q-TOF's isotopic fidelity as a self-validating qualitative checkpoint, researchers can confidently transfer methods to the QqQ platform, achieving the rugged, high-sensitivity quantitation demanded by ICH M10 regulatory standards.

References

• ICH M10 on Bioanalytical Method Validation and Study Sample Analysis Source: International Council for Harmonisation (ICH) URL:[Link]

• Comparison of LC/TOF-MS and LC/MS-MS for the Analysis of 100 Pesticides in Food: Finding the Crossover Point Source: Journal of Mass Spectrometry (via ResearchGate) URL:[Link]

• Liquid Chromatography with Triple-Quadrupole and Quadrupole-Time-of-Flight Mass Spectrometry for the Determination of Micro-Constituents - A Comparison Source: ResearchGate URL:[Link]

• Design, Synthesis, and Herbicidal Activity of Natural Naphthoquinone Derivatives Containing Diaryl Ether Structures Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Comparison of Information-Dependent Acquisition, SWATH, and MSAll Techniques in Metabolite Identification Study Employing Ultrahigh-Performance Liquid Chromatography–Quadrupole Time-of-Flight Mass Spectrometry Source: Analytical Chemistry (ACS Publications) URL:[Link]

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• 1. database.ich.org [database.ich.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily routines. However, the lifecycle of these compounds extends beyond the benchtop; it concludes with their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one, a halogenated organic compound. Our objective is to move beyond a simple checklist, offering a comprehensive understanding of the chemical principles that dictate these essential safety protocols. Adherence to these procedures is not merely a matter of regulatory compliance but a fundamental aspect of responsible scientific practice, ensuring the safety of personnel and the protection of our environment.

Part 1: Core Principles of Hazard Identification and Risk Assessment

The molecular structure of 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one—containing both bromine and fluorine atoms—firmly places it in the category of halogenated organic compounds.[1][2] This classification is the cornerstone of its disposal protocol, as halogenated wastes are subject to stringent environmental regulations due to their potential for persistence and toxicity.

A thorough risk assessment begins with understanding the compound's intrinsic hazards. Based on data for the compound and structurally similar chemicals, a clear hazard profile emerges.[3][4]

Table 1: GHS Hazard Profile for 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one

Hazard Category	GHS Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[4]
Acute Toxicity, Dermal	H312	Harmful in contact with skin[4]
Skin Irritation	H315	Causes skin irritation[3][4]
Eye Irritation	H319	Causes serious eye irritation[3][4]
Acute Toxicity, Inhalation	H332	Harmful if inhaled[5]

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation[3][4] |

Causality of Hazards: The reactivity and potential toxicity stem from the molecule's functional groups and halogen substituents. Therefore, all handling and disposal operations must be predicated on the assumption that this compound is hazardous.

Mandatory Safety Precautions:

• Engineering Controls: All handling of this compound, including weighing and preparing for disposal, must occur within a certified chemical fume hood to mitigate inhalation risks.[6][7]

• Personal Protective Equipment (PPE): A standard ensemble of a lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene) is required.[5][7]

Part 2: Step-by-Step Waste Segregation and Containment Protocol

Improper segregation is a primary cause of laboratory accidents and regulatory violations. The guiding principle is to never mix incompatible waste streams.[8] For this compound, the protocol is clear and non-negotiable.

Step 1: Waste Identification and Classification From the moment it is deemed unusable, 4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one is classified as Hazardous Waste .[9] This applies to the pure compound, contaminated solutions, and any materials used for spill cleanup.

Step 2: Segregation as Halogenated Organic Waste This compound must be collected in a designated "Halogenated Organic Waste" container.[2]

• DO NOT mix with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).

• DO NOT mix with aqueous waste, acids, or bases.[2] Mixing can lead to dangerous chemical reactions or complicate the final disposal process.

• DO NOT dispose of this chemical down the drain. This is strictly prohibited and environmentally irresponsible.[9][10]

Step 3: Proper Containerization The integrity of the waste container is critical for safe storage and transport.

• Compatibility: Use only containers made of materials compatible with the waste. The original chemical container is often the best choice.[9] If using a different container, ensure it is clean and appropriate for hazardous waste (plastic is often preferred).[10]

• Condition: The container must be in good condition, free of leaks, and have a securely sealing lid.[9]

• Closure: Waste containers must be kept closed at all times, except when adding waste.[10][11] This prevents the release of vapors and protects against spills.

Step 4: Labeling Clear and accurate labeling is a regulatory requirement and a critical safety communication tool.[8] As soon as the first drop of waste is added, the container must be labeled with:

• The words "Hazardous Waste "

• The full chemical name: "4-[2-(4-Bromo-2-fluorophenoxy)phenyl]but-3-en-2-one "

• An accurate list of all components and their approximate concentrations.

• The relevant GHS hazard pictograms (e.g., exclamation mark for irritant/harmful).

Part 3: Approved Disposal Pathway and Methodology

The disposal of halogenated organic compounds requires specialized treatment to ensure the complete destruction of the molecule and the safe neutralization of its hazardous byproducts.

Recommended Disposal Method: High-Temperature Incineration

The universally accepted and environmentally responsible method for disposing of this compound is through a licensed hazardous waste disposal facility that utilizes high-temperature chemical incineration.[12][13]

Why Incineration is Essential: The carbon-fluorine bond is one of the strongest in organic chemistry, requiring significant energy to break.[14] Similarly, the carbon-bromine bond must be cleaved.

• Destruction: Incineration at temperatures typically exceeding 1,000°C provides the necessary energy to completely break down the organic molecule into its constituent elements.

• Neutralization: The combustion of halogenated compounds produces acidic gases, primarily hydrogen fluoride (HF) and hydrogen bromide (HBr). Licensed incineration facilities are equipped with "scrubbers" and afterburners, which are sophisticated emission control systems that neutralize these corrosive and toxic gases before they are released into the atmosphere.[12][13]

Landfilling is not an appropriate disposal method for this type of waste, as the compound can leach into the soil and groundwater, leading to long-term environmental contamination.[15]

Caption: Workflow for the proper disposal of halogenated hazardous waste.

Part 4: Spill Management and Container Decontamination

Accidents can happen, and a clear plan for managing spills and decontaminating containers is essential.

Spill Cleanup:

• Evacuate non-essential personnel and ensure the area is well-ventilated (within a fume hood if possible).

• Wearing appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite, sand, or commercial sorbent pads).

• Carefully collect the contaminated absorbent material and place it in a designated hazardous waste container.[7]

• Label the container as hazardous waste, detailing the spilled chemical and the absorbent used.

• This spill debris must be disposed of as halogenated organic waste.

Empty Container Decontamination: An "empty" container that held this compound is not safe for general disposal until properly decontaminated.

• Triple Rinse: The container must be triple-rinsed with a suitable solvent (e.g., acetone or methanol) capable of dissolving the residue.[8][9]

• Collect Rinsate: Crucially, all of the solvent rinsate must be collected and disposed of as halogenated hazardous waste .[9] Do not pour the rinsate down the drain.

• Final Disposal: Once triple-rinsed, deface or remove all original labels, and the container may then be disposed of in the appropriate glass or plastic recycling bin, per your institution's guidelines.[8]

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship, ensuring that your vital research does not come at the cost of personal or ecological well-being.

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Laboratory Chemical Waste Management Practices. Duke University Safety. [Link]

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. U.S. Environmental Protection Agency. [Link]

• Method for removing fluorinated organic compounds from contaminated fluids.

• Total Organic Fluorine (TOF) for Compliance with QLD Waste Disposal Guideline ERA 60. ALS Global. [Link]

• What is bromine and what are the safe disposal and recycling methods? Ideal Response. [Link]

• Hazardous Waste Segregation Guidelines. Bucknell University. [Link]

• 4-[2-(4-CHLORO-3-FLUOROPHENOXY)PHENYL]-3-BUTEN-2-ONE Chemical Information. NextSDS. [Link]

• Standard Operating Procedure for Bromine. Washington State University. [Link]

• Teflon disposal: new eco-friendly method recycles fluorine. Rinnovabili.it. [Link]

• Environmental Fact Sheet, Organobromine. U.S. Environmental Protection Agency. [Link]

• Chemical Recycling of Hydrofluorocarbons by Transfer Fluorination. ResearchGate. [Link]

• (4-bromo-2-fluorophenyl)(phenyl)methanone Chemical Information. NextSDS. [Link]

• Safety Data Sheet for 4-Bromo-2-fluorophenyl isocyanate. Georganics. [Link]

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